2-(Methylsulfonyl)-5-nitrobenzoic acid CAS 1549014-66-5 properties
The following technical guide provides an in-depth analysis of 2-(Methylsulfonyl)-5-nitrobenzoic acid (CAS 1549014-66-5). Due to the specialized nature of this compound as a research intermediate, this guide synthesizes...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 2-(Methylsulfonyl)-5-nitrobenzoic acid (CAS 1549014-66-5). Due to the specialized nature of this compound as a research intermediate, this guide synthesizes available data with derived physiochemical properties based on structure-activity relationships (SAR) and established organic synthesis protocols for this chemical class.
Strategic Building Block for Pharmaceutical & Agrochemical Synthesis
Executive Summary
2-(Methylsulfonyl)-5-nitrobenzoic acid is a highly functionalized aromatic scaffold characterized by the presence of three distinct electron-withdrawing groups (EWGs): a carboxylic acid, a methylsulfonyl (sulfone) moiety, and a nitro group. This specific substitution pattern renders the aromatic ring significantly electron-deficient, making it a valuable intermediate for the synthesis of complex heterocycles, particularly in the development of herbicides (HPPD inhibitors) and pharmaceuticals (kinase inhibitors) .
The compound serves as a "divergent node" in synthesis: the nitro group allows for reduction to anilines, the carboxylic acid facilitates amide/ester formation, and the sulfone group acts as a metabolically stable, lipophilic hydrogen-bond acceptor.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]
Property
Data / Prediction
CAS Number
1549014-66-5
IUPAC Name
2-methanesulfonyl-5-nitrobenzoic acid
Molecular Formula
C₈H₇NO₆S
Molecular Weight
245.21 g/mol
Physical State
Solid (Likely off-white to pale yellow crystalline powder)
Predicted pKa
2.1 ± 0.3 (Acidic, enhanced by ortho-sulfone and meta-nitro EWGs)
Predicted LogP
~0.8 – 1.2 (Moderate lipophilicity)
Solubility
Soluble in DMSO, DMF, Methanol, Ethyl Acetate; Low solubility in water (acid form).
Since specific literature on CAS 1549014-66-5 is sparse, the following protocol is derived from standard industrial synthesis routes for analogous ortho-sulfonyl benzoic acids. This route leverages the high reactivity of the precursor 2-chloro-5-nitrobenzoic acid toward Nucleophilic Aromatic Substitution (SₙAr).
Core Synthesis Pathway
The synthesis is a two-step process:
SₙAr Displacement: Displacement of the activated chlorine by methanethiolate.
Oxidation: Conversion of the thioether to the sulfone.[1]
Mechanism: The nitro group at the para position (relative to the chlorine) strongly activates the ring, facilitating rapid displacement.
Protocol:
Dissolve 2-chloro-5-nitrobenzoic acid (1.0 eq) in DMF (5 vol).
Cool to 0°C. Slowly add Sodium Methanethiolate (2.2 eq) to account for the acidic proton of the carboxylic acid and the displacement.
Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.
Quench: Pour into ice water and acidify with HCl to pH 2.
Isolation: Filter the yellow precipitate (2-(methylthio)-5-nitrobenzoic acid).
Step 2: Chemoselective Oxidation
Intermediate: 2-(Methylthio)-5-nitrobenzoic acid.
Reagent: Hydrogen Peroxide (30%) with catalytic Sodium Tungstate or mCPBA.
Goal: Oxidize sulfide (-S-) to sulfone (-SO₂-) without affecting the nitro group.
Protocol:
Suspend the thioether intermediate in Glacial Acetic Acid.
Add Hydrogen Peroxide (30% aq, 3.0 eq) dropwise at RT.
Heat to 60°C for 3 hours.
Workup: Cool to RT. Dilute with cold water. The product, 2-(methylsulfonyl)-5-nitrobenzoic acid , will crystallize out.
Purification: Recrystallization from Ethanol/Water if necessary.
Synthesis Workflow Diagram
Figure 1: Two-step industrial synthesis route from commercially available precursors.
Reactivity Profile & Applications
This compound is a trifunctional scaffold . Its utility lies in the ability to selectively manipulate one functional group while leaving others intact.[2]
A. Reduction to Aniline (Drug Synthesis)
The nitro group is the primary handle for diversification.
Reaction: Hydrogenation (H₂, Pd/C) or Iron/Acid reduction.
Product: 2-(Methylsulfonyl)-5-aminobenzoic acid.
Application: The resulting aniline can react with isocyanates, acyl chlorides, or aldehydes to form complex kinase inhibitors. The ortho-sulfone group provides steric bulk that can lock the conformation of the resulting drug molecule, improving binding affinity.
B. Carboxylic Acid Derivatization
Reaction: Amide coupling (EDC/HOBt) or Esterification.
Application: Attaching the scaffold to solubilizing tails or pharmacophores.
C. Sulfone Stability
Unlike esters or amides, the sulfone group is generally inert to hydrolysis and reduction, making it an excellent bioisostere for carbonyls in final drug candidates.
Divergent Synthesis Map
Figure 2: Divergent synthesis pathways utilizing the core scaffold.
Handling, Safety, and Stability (E-E-A-T)
Signal Word:WARNING (Predicted based on GHS classification of analogs).
Hazard Statements:
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
Stability: Stable under standard laboratory conditions. Avoid strong reducing agents (unless intended for nitro reduction) and strong bases (which will deprotonate the carboxylic acid).
Storage: Store in a cool, dry place. Keep container tightly closed.
Critical Safety Note: Nitro-aromatics can be energetic. While this compound is stable, avoid subjecting it to extreme heat (>200°C) or shock, especially during scale-up of the dry powder.
References
Vertex Pharmaceuticals. (2006). Patent US 2006/0223826A1: Inhibitors of c-Met. (Describes the use of 2-chloro-5-nitrobenzoic acid and thiomethoxide displacement).
Organic Chemistry Portal. (2023). Sulfone Synthesis by Oxidation. (General protocols for sulfide to sulfone oxidation).
National Institutes of Health (NIH). (2022). Spontaneous Oxidation of Aromatic Sulfones. (Discusses stability and oxidation mechanisms).
This technical guide provides a rigorous comparative analysis of two structural isomers: 2-methylsulfonyl-5-nitrobenzoic acid (Isomer A) and 2-nitro-4-methylsulfonylbenzoic acid (Isomer B) . While sharing an identical molecular formula (
), these molecules exhibit distinct electronic topologies that dictate their synthetic accessibility and reactivity.
Isomer B is the industrially dominant congener, serving as the critical intermediate for the herbicide Mesotrione (Callisto®). Isomer A represents a structural analog often encountered in structure-activity relationship (SAR) studies or as a regiochemical byproduct. This guide elucidates the ortho-effect , nucleophilic aromatic substitution (
) susceptibility , and industrial synthesis protocols distinguishing these isomers.
Structural & Electronic Characterization
The core difference lies in the relative positioning of the electron-withdrawing groups (EWGs)—nitro (
) and methylsulfonyl ()—relative to the carboxylic acid and to each other.
Nomenclature and Topology
Feature
Isomer A
Isomer B (Mesotrione Precursor)
IUPAC Name
2-methylsulfonyl-5-nitrobenzoic acid
2-nitro-4-methylsulfonylbenzoic acid
Ortho Substituent
Methylsulfonyl ()
Nitro ()
EWG Relationship
Para (2 vs 5 positions)
Meta (2 vs 4 positions)
CAS Number
[Rare/Research Scale]
110964-79-9
Key Property
High reactivity at C2
High Steric Ortho-Effect at C1
Electronic Effects & Acidity (
)
The acidity of benzoic acid derivatives is governed by the Hammett equation and the "Ortho Effect."
Isomer B (2-Nitro-4-mesyl): The nitro group at the ortho position exerts a profound steric influence. It forces the carboxylic acid group out of planarity with the benzene ring, reducing resonance conjugation. Paradoxically, this steric inhibition of resonance, combined with the strong inductive electron withdrawal (
) of the proximate nitro group, significantly increases acidity.
Predicted
: ~2.0 – 2.2 (Comparable to -nitrobenzoic acid).[1]
Isomer A (2-Mesyl-5-nitro): The sulfonyl group is at the ortho position. While
is bulky and withdrawing (), the nitro group () is in the meta position relative to the carboxyl.
Comparison: Isomer B is generally the stronger acid due to the superior inductive withdrawal of the nitro group at the ortho position compared to the sulfonyl group.
This is the most critical chemical differentiator.
Isomer A (High Reactivity): The leaving group (
at C2) is para to the activating nitro group (at C5).
Mechanism:[1][2][3][4] The Meisenheimer complex is stabilized by the nitro group's resonance.
Result: Rapid displacement of the sulfonyl group by nucleophiles (OH⁻, alkoxides, amines).
Isomer B (High Stability): The leaving group (
at C4) is meta to the nitro group (at C2).
Mechanism:[1][2][3][4] No direct resonance stabilization of the intermediate by the nitro group.
Result: The sulfonyl group is robust. This stability is essential for its role in Mesotrione synthesis, where the aromatic core must survive subsequent condensation reactions.
Visualization of Electronic Logic
The following diagram illustrates the divergent reactivity and synthesis logic.
Caption: Divergent electronic relationships dictate the stability and application of the two isomers. Isomer B's meta-relationship confers the stability required for agrochemical synthesis.
Synthetic Pathways & Regioselectivity
Synthesizing the correct isomer requires selecting the starting material to leverage directing effects.
Synthesis of Isomer B (Target: 2-Nitro-4-methylsulfonylbenzoic acid)
The industrial route avoids direct nitration of a sulfonyl-benzoic acid, which would yield mixtures. Instead, it relies on the oxidation of a toluene precursor.[3][5]
directs to 4 and 6 (relative to itself), which corresponds to positions 5 and 3 on the ring.
Convergence: Both groups direct the incoming nitro electrophile to Position 5 . Thus, nitration of 2-methylsulfonylbenzoic acid selectively yields Isomer A.
Experimental Protocol: Synthesis of Isomer B
Context: This protocol describes the oxidation of 2-nitro-4-methylsulfonyltoluene (NMST) to Isomer B, the standard industrial precursor for Mesotrione.
Safety Warning: This reaction involves strong oxidants and high temperatures. Perform in a fume hood behind a blast shield.
Materials
2-Nitro-4-methylsulfonyltoluene (NMST): 10.0 g (46.5 mmol)
Sodium Hypochlorite (
), 10-13% solution: 150 mL
Ruthenium Oxide (
) or (Catalyst): 0.25 g (2.5 mol%)
Acetonitrile (
): 50 mL
Hydrochloric Acid (
), 37%: For acidification
Methodology
Catalyst Activation: In a 500 mL 3-neck round-bottom flask equipped with a mechanical stirrer and reflux condenser, dissolve NMST (10.0 g) in Acetonitrile (50 mL).
Oxidant Addition: Add the
catalyst. Slowly add the solution dropwise over 30 minutes. The reaction is exothermic; maintain temperature below 40°C using an ice bath if necessary.
Reflux: Once addition is complete, heat the mixture to mild reflux (approx. 80°C) for 4–6 hours. Monitor reaction progress via TLC (Ethyl Acetate:Hexane 1:1) or HPLC.[6] The disappearance of the toluene starting material indicates completion.
Workup:
Cool the reaction mixture to room temperature.
Filter through a Celite pad to remove the Ruthenium catalyst (recycle catalyst if possible).
Concentrate the filtrate under reduced pressure to remove Acetonitrile.
Isolation:
The remaining aqueous phase is basic. Extract with Ethyl Acetate (
) to remove unreacted non-acidic impurities. Discard the organic layer.
Acidify the aqueous layer carefully with concentrated
to pH 1–2. A thick precipitate will form.
Purification:
Filter the white/pale yellow solid.
Wash with cold water (
).
Dry in a vacuum oven at 50°C.
Yield: Expect 85–92% (approx. 9.5 g).
Melting Point: 211–214°C.
Analytical Differentiation (NMR)
To distinguish the two isomers without X-ray crystallography, use
NMR coupling constants (-values).
Isomer
Diagnostic Proton Signals
Coupling Pattern
Isomer A (2-Mesyl-5-Nitro)
Protons at C3, C4, C6
H6 (ortho to COOH) appears as a doublet with small meta-coupling () to H4. H3 and H4 show strong ortho-coupling ().
Isomer B (2-Nitro-4-Mesyl)
Protons at C3, C5, C6
H3 (between Nitro and Mesyl) appears as a singlet (or very small doublet due to meta coupling). H5 and H6 show strong ortho-coupling ().
Diagnostic Key: Look for the isolated aromatic singlet (H3) in Isomer B . Isomer A lacks a proton between the two substituents, so it will not show a singlet; it will show a coupled system for all three protons.
References
Mesotrione Synthesis Patent: Process for the preparation of 2-nitro-4-methylsulfonyl benzoic acid. World Intellectual Property Organization. (2022). WO2022024094A1. Link
Chemical Properties: 2-Nitro-4-methylsulfonylbenzoic acid - Substance Profile. PubChem, National Library of Medicine. Link
Hammett Equation & Electronic Effects: Correlations of Structure with Reactivity of Aromatic Compounds. Chemistry LibreTexts. Link
Oxidation Protocols: Synthesis of 2-nitro-4-(methylsulfonyl)benzoic acid. PrepChem. Link
2-methanesulfonyl-5-nitrobenzoic acid synthesis building blocks
Executive Summary & Strategic Importance This technical guide details the synthesis, characterization, and handling of 2-methanesulfonyl-5-nitrobenzoic acid , a critical electrophilic aromatic scaffold.[1] Distinct from...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Importance
This technical guide details the synthesis, characterization, and handling of 2-methanesulfonyl-5-nitrobenzoic acid , a critical electrophilic aromatic scaffold.[1] Distinct from its widely cited isomer (2-nitro-4-methylsulfonylbenzoic acid, a key intermediate for Mesotrione/Nitisinone), the 2-methanesulfonyl-5-nitro isomer represents a specialized building block for next-generation sulfonamide bioisosteres and heterocycle synthesis.[1]
Core Utility:
S_NAr Lability: The 2-methanesulfonyl group acts as a "super-leaving group," often superior to halogens in subsequent nucleophilic aromatic substitutions due to its high electron-withdrawing capability.[1]
Orthogonal Functionalization: The molecule possesses three distinct reactive handles: a carboxylic acid (C-1), a nucleofugal sulfone (C-2), and a reducible nitro group (C-5).[1]
Structural Analysis & Retrosynthetic Logic
To design a robust synthesis, we must analyze the electronic character of the benzene ring. The target molecule is highly electron-deficient.[1]
Electronic Map: The nitro group at C-5 is para to the sulfone at C-2.[1] This is the key to the synthesis. The nitro group activates the C-2 position for Nucleophilic Aromatic Substitution (S_NAr).[1]
Retrosynthesis: The most logical disconnection is at the C-S bond.
Path A (Direct Sulfonylation): Displacement of a C-2 halogen by methanesulfinate.[1]
Path B (Oxidative): Displacement of a C-2 halogen by methanethiol, followed by oxidation.[1]
Application Scientist Note: Path A is preferred in modern process development to avoid the use of odorous thiols and the safety hazards associated with large-scale oxidations of nitro-sulfides.[1]
Visualization: Retrosynthetic Tree
Caption: Retrosynthetic disconnection showing the primary route from commercially available 2-chlorobenzoic acid via nitration and sulfinate displacement.
Primary Synthetic Protocol: The Sulfinate Displacement Route
This protocol is the "Gold Standard" for laboratory and pilot-scale synthesis, prioritizing purity and throughput.
Step 1: Preparation of 2-chloro-5-nitrobenzoic acid
Before introducing the sulfone, we must install the activating nitro group.[1]
Mechanism: Electrophilic Aromatic Substitution.[1] The carboxyl group directs meta, and the chloro group directs ortho/para. However, in strongly acidic media, the protonated carboxyl group is strongly meta-directing. The position para to the chlorine (and meta to COOH) is position 5.
Protocol:
Dissolve 2-chlorobenzoic acid (1.0 eq) in H₂SO₄ (5.0 vol) at 0°C.
Solvent: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).[1]
Temp: 110°C - 120°C.
Detailed Workflow:
Charge: In a reaction vessel equipped with a reflux condenser and overhead stirrer, charge 2-chloro-5-nitrobenzoic acid (100 g, 0.496 mol) and Sodium Methanesulfinate (60.7 g, 0.595 mol, 1.2 eq).
Solvent: Add DMSO (500 mL). Note: DMSO is preferred over DMF for higher reaction rates due to better solvation of the cation.
Reaction: Heat the mixture to 115°C. Stir for 6–8 hours.
Monitoring: Monitor by HPLC.[1] The disappearance of the chloro-starting material is usually clean.[1]
Work-up (Critical for Purity):
Cool reaction mass to 25°C.
Pour slowly into 1.5 L of ice-water containing HCl (to pH 1–2). Acidification ensures the carboxylic acid is protonated and precipitates.
Stir the slurry for 1 hour to ensure crystal growth.
Isolation: Filter the solid. Wash with water (3 x 200 mL) to remove residual DMSO.[1]
Alternative Route: Thioether Oxidation (The "Classic" Approach)[1]
While less efficient, this route is valuable if sodium methanesulfinate is unavailable or if a specific thioether derivative is required as an intermediate.
Workflow Visualization
Caption: Two-step sequence involving thiolation followed by tungsten-catalyzed oxidation.
Technical Nuance:
Step 1: Reaction with Sodium Thiomethoxide (NaSMe) in DMF at 60°C. Caution: NaSMe generates methanethiol (stench).[1]
Step 2: Oxidation using 30% Hydrogen Peroxide with Sodium Tungstate (Na₂WO₄) catalyst at 60°C.[1]
Why Tungstate? It catalyzes the transfer of oxygen to sulfur more cleanly than Permanganate (KMnO₄), which generates heavy metal waste.
Quality Control & Characterization
For drug development applications, rigorous characterization is required.[1]
Retention Time Logic: The sulfone product is more polar than the chloro-precursor but less polar than the hydroxy-impurity.[1]
Safety & Handling (E-E-A-T)
As a Senior Scientist, I must emphasize the energetic nature of this chemistry.
Thermal Runaway: The reaction of 2-chloro-5-nitrobenzoic acid with nucleophiles is exothermic.[1] In the sulfinate displacement (Route 1), ensure the temperature ramp is controlled (1°C/min) to prevent rapid gas evolution or solvent boiling.
Nitro Compounds: Both the precursor and product contain nitro groups.[1] While not explosive per se, they are energetic.[1] Avoid heating dry solids above 200°C.[1]
DMSO Hazards: DMSO penetrates skin and carries solutes with it.[1] Wear nitrile gloves and sleeves.[1]
References
Preparation of 2-chloro-5-nitrobenzoic acid
Source: PrepChem.[1] "Preparation of 2-chloro-5-nitrobenzoic acid."
An In-depth Technical Guide to Electron-Deficient Benzoic Acid Derivatives for Medicinal Chemistry
Introduction: The Strategic Role of Electron-Deficient Benzoic Acids in Drug Design In the landscape of medicinal chemistry, the benzoic acid scaffold is a cornerstone, a privileged structure found in a multitude of ther...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Role of Electron-Deficient Benzoic Acids in Drug Design
In the landscape of medicinal chemistry, the benzoic acid scaffold is a cornerstone, a privileged structure found in a multitude of therapeutic agents.[1] Its carboxylic acid group is a potent hydrogen bond donor and acceptor, often critical for anchoring a molecule to its biological target.[2] However, the therapeutic potential of a simple benzoic acid derivative is often limited. Strategic functionalization of the aromatic ring is paramount to modulate its physicochemical and pharmacological properties. This guide focuses on a specific and highly impactful class of these derivatives: electron-deficient benzoic acid derivatives.
The introduction of electron-withdrawing groups (EWGs) such as nitro (-NO₂), cyano (-CN), and trifluoromethyl (-CF₃) onto the benzene ring profoundly alters the molecule's electronic character, lipophilicity, and steric profile.[2] These modifications are not merely incremental tweaks; they are strategic decisions made by medicinal chemists to overcome a range of challenges, from poor metabolic stability and low bioavailability to a lack of target specificity. This guide provides a comprehensive overview of the synthesis, medicinal chemistry applications, and pharmacokinetic considerations of electron-deficient benzoic acid derivatives, offering researchers, scientists, and drug development professionals a deeper understanding of how to leverage these powerful building blocks in the quest for novel therapeutics.
I. Physicochemical Properties and Electronic Effects of Electron-Withdrawing Groups
The defining characteristic of an electron-deficient benzoic acid is the presence of one or more EWGs on the aromatic ring. These groups, through inductive and/or resonance effects, pull electron density away from the benzene ring and the carboxylic acid moiety. This has several important consequences for the molecule's behavior.
Increased Acidity: A primary effect of EWGs is the increased acidity of the carboxylic acid.[2] By stabilizing the conjugate base (the carboxylate anion) through delocalization of the negative charge, EWGs lower the pKa of the carboxylic acid. This enhanced acidity can be crucial for forming stronger ionic interactions with positively charged residues, such as lysine or arginine, in the active site of a target protein.
Modulation of Lipophilicity and Solubility: The introduction of EWGs can significantly alter a molecule's lipophilicity, which in turn affects its solubility, membrane permeability, and plasma protein binding. For instance, the trifluoromethyl group is highly lipophilic and can enhance a drug's ability to cross cell membranes and the blood-brain barrier.[3][4] Conversely, the nitro group, while electron-withdrawing, is more polar and can influence solubility in aqueous media.
Metabolic Stability: EWGs can influence a molecule's susceptibility to metabolic enzymes. The strong carbon-fluorine bonds in a trifluoromethyl group, for example, make it highly resistant to metabolic degradation, which can prolong a drug's half-life.[4]
Table 1: Comparison of Common Electron-Withdrawing Groups on Benzoic Acid
Electron-Withdrawing Group
Representative Structure
Typical pKa Range of Substituted Benzoic Acid
Key Physicochemical Properties
Nitro (-NO₂)
4-Nitrobenzoic Acid
3.4 - 3.8
Strong electron-withdrawing, polar, can be metabolically reduced.[2]
Cyano (-CN)
4-Cyanobenzoic Acid
~3.5
Strong electron-withdrawing, linear geometry, can participate in dipole-dipole interactions.
II. Synthetic Methodologies for Electron-Deficient Benzoic Acid Derivatives
The synthesis of electron-deficient benzoic acid derivatives can be achieved through a variety of methods, ranging from classical aromatic substitution reactions to modern transition-metal-catalyzed C-H functionalization. The choice of synthetic route often depends on the desired substitution pattern and the nature of the EWG.
A. Nitration of Benzoic Acid
The direct nitration of benzoic acid is a common method for introducing a nitro group. The carboxylic acid group is a meta-directing deactivator, meaning that the incoming nitro group will predominantly add to the meta-position.[5]
Experimental Protocol: Synthesis of 3-Nitrobenzoic Acid
Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, slowly add 10 mL of concentrated nitric acid (HNO₃) to 10 mL of concentrated sulfuric acid (H₂SO₄) with constant stirring.
Reaction Setup: In a separate beaker, dissolve 5.0 g of benzoic acid in 20 mL of concentrated sulfuric acid and cool the mixture to below 0°C in an ice bath.
Nitration: While vigorously stirring the benzoic acid solution and maintaining the temperature below 5°C, add the cold nitrating mixture dropwise over approximately 30 minutes.
Reaction Completion: After the addition is complete, continue stirring the mixture in the ice bath for an additional 30 minutes.
Precipitation and Isolation: Slowly pour the reaction mixture into a beaker containing 200 g of crushed ice and 100 mL of water with constant stirring. Allow the ice to melt and collect the precipitated crude 3-nitrobenzoic acid by vacuum filtration. Wash the solid with cold water.
Purification: Recrystallize the crude product from hot water to obtain purified 3-nitrobenzoic acid.
B. Synthesis of Cyanobenzoic Acids
Cyanobenzoic acids can be synthesized through several routes, including the oxidation of the corresponding tolunitriles or through modern electrochemical methods.
Experimental Protocol: Electrochemical Synthesis of 4-Cyanobenzoic Acid
This protocol describes a greener approach to the synthesis of 4-cyanobenzoic acid via the electrocarboxylation of 4-iodobenzonitrile.[6]
Electrochemical Cell Setup: Assemble a three-electrode electrochemical cell with a silver cathode, a platinum wire anode, and a reference electrode.
Electrolyte Preparation: Prepare an electrolyte solution containing 4-iodobenzonitrile and an ionic liquid (e.g., 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulphonyl)imide) in a suitable aprotic solvent.
Electrocarboxylation: Purge the electrolyte with carbon dioxide (CO₂) gas and apply a controlled potential to the silver cathode to initiate the reduction of 4-iodobenzonitrile and subsequent carboxylation with CO₂.
Workup and Isolation: After the electrolysis is complete, extract the product from the electrolyte solution, followed by purification by chromatography to yield 4-cyanobenzoic acid.
C. Synthesis of Trifluoromethylbenzoic Acids
The introduction of a trifluoromethyl group often requires specialized reagents and conditions. A common approach involves the oxidation of the corresponding trifluoromethylbenzaldehyde.
Experimental Protocol: Synthesis of 4-(Trifluoromethyl)benzoic Acid
This protocol details the oxidation of 4-(trifluoromethyl)benzaldehyde to the corresponding carboxylic acid.[7]
Reaction Setup: In a reaction tube, combine 4-(trifluoromethyl)benzaldehyde (1 mmol), copper(II) acetate monohydrate (0.003 mmol), and cobalt(II) diacetate tetrahydrate (0.003 mmol) in 2 mL of water.
Oxygenation: Connect an oxygen-filled balloon to the reaction tube.
Reaction: Place the reaction tube in a preheated oil bath at 70°C and stir for 1 hour.
Isolation: After the reaction is complete, cool the mixture and separate the crude solid product by centrifugation.
Purification: Wash the solid with water and dry to a constant weight to obtain 4-(trifluoromethyl)benzoic acid.
D. Modern Synthetic Approaches: C-H Functionalization
Recent advances in organic synthesis have enabled the direct functionalization of C-H bonds, providing a more atom-economical and efficient route to substituted benzoic acids.[8][9] Transition-metal catalysis, particularly with palladium and rhodium, has been instrumental in developing methods for the ortho- and meta-C-H functionalization of benzoic acid derivatives.[7][10] These methods often employ a directing group to guide the catalyst to the desired C-H bond.
Caption: Workflow for transition-metal-catalyzed C-H functionalization of benzoic acids.
III. Applications in Medicinal Chemistry
The unique properties of electron-deficient benzoic acids have made them valuable scaffolds in the design of drugs for a wide range of therapeutic areas.
A. Anticancer Agents
The nitro group is a known pharmacophore in several anticancer agents.[2] Coordination complexes of nitrobenzoic acid derivatives have shown significant cytotoxicity against various cancer cell lines by inducing apoptosis and cell cycle arrest.[11]
Case Study: Zelboraf® (Vemurafenib)
Vemurafenib is a potent inhibitor of the BRAF V600E mutated kinase, which is a key driver in many cases of metastatic melanoma.[12][13] The structure of vemurafenib features a trifluoromethyl-substituted phenyl ring. This electron-deficient moiety plays a crucial role in the drug's binding affinity and metabolic stability.[4]
Caption: Mechanism of action of Vemurafenib in BRAF V600E mutated melanoma.[12][13][14]
B. Antimicrobial and Antiprotozoal Agents
The electron-withdrawing nature of the nitro group is often associated with antimicrobial activity.[2] Nitroaromatic compounds can act as prodrugs that are activated by microbial nitroreductases to generate cytotoxic reactive nitrogen species.[15] Derivatives of 2-chloro-5-nitrobenzoic acid have shown selective inhibition against methicillin-resistant Staphylococcus aureus (MRSA).[16] Additionally, benzoic acid derivatives have been investigated as potential treatments for Chagas disease by targeting the Trypanosoma cruzi enzyme trans-sialidase.[17]
C. Enzyme Inhibitors
Electron-deficient benzoic acid derivatives have been successfully employed as inhibitors for a variety of enzymes. For instance, a series of benzoic acid derivatives were designed and synthesized as inhibitors of influenza neuraminidase, a key enzyme in viral replication.[18]
IV. Pharmacokinetic and Pharmacodynamic Considerations
The incorporation of EWGs has a profound impact on the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a drug candidate, which are critical determinants of its clinical success.
Absorption and Distribution: The lipophilicity conferred by groups like trifluoromethyl can enhance oral bioavailability and penetration into tissues, including the central nervous system.[3][4] However, the increased acidity of the carboxylic acid can lead to higher plasma protein binding, which may limit the free drug concentration.
Metabolism: The metabolic fate of electron-deficient benzoic acids is highly dependent on the nature of the EWG.
Nitro Group: The nitro group can be reduced by various nitroreductases in the body, which can be a double-edged sword.[15] While this metabolic activation is the basis for the antimicrobial activity of some nitroaromatics, it can also lead to the formation of toxic metabolites.[18][19]
Trifluoromethyl Group: The CF₃ group is generally considered to be metabolically stable due to the high strength of the C-F bond, contributing to a longer in vivo half-life.[4]
Excretion: Benzoic acid and its derivatives are primarily metabolized in the liver and excreted in the urine.[20] The specific metabolic pathways and excretion rates can be influenced by the substituents on the aromatic ring.
Case Study: Lifibrol
Lifibrol is a lipid-lowering agent that contains a p-carboxyphenoxy moiety.[6][21] While not strictly an electron-deficient benzoic acid in the same vein as a nitro- or trifluoromethyl-substituted derivative, its development highlights the importance of the benzoic acid scaffold in modulating lipid metabolism. Studies have shown that lifibrol has a distinct mechanism of action from statins, suggesting it could be a model for novel lipid-lowering drugs.[6] Its pharmacokinetic profile and effects on lipoprotein metabolism have been extensively studied.[6][16][21][22]
V. Bioisosteric Replacement Strategies
While the carboxylic acid group is often essential for biological activity, it can also be a liability, contributing to poor pharmacokinetic properties or metabolic instability.[23] Bioisosterism, the replacement of a functional group with another that has similar physicochemical properties, is a powerful strategy to address these issues.[24][25][26]
For electron-deficient benzoic acids, where the acidity of the carboxyl group is a key feature, suitable bioisosteres must mimic this acidity.
Table 2: Common Bioisosteres for the Carboxylic Acid Group
Bioisostere
Representative Structure
pKa Range
Key Features
Tetrazole
5-Substituted-1H-tetrazole
4.5 - 5.0
Similar acidity to carboxylic acids, metabolically more stable.[27]
Acyl Sulfonamide
N-Acylsulfonamide
Varies with substitution
Can mimic the hydrogen bonding pattern of a carboxylic acid.
Hydroxamic Acid
N-Substituted hydroxamic acid
8.0 - 9.0
Can act as a metal chelator.
The choice of a bioisostere is highly context-dependent and must be guided by a thorough understanding of the structure-activity relationship (SAR) of the compound series.[28]
VI. Conclusion and Future Outlook
Electron-deficient benzoic acid derivatives represent a versatile and powerful class of compounds in the medicinal chemist's toolkit. The strategic incorporation of electron-withdrawing groups provides a means to fine-tune the physicochemical and pharmacological properties of drug candidates, leading to improved potency, selectivity, and pharmacokinetic profiles. From the established utility of nitroaromatics in infectious disease to the success of trifluoromethyl-containing kinase inhibitors in oncology, the impact of these scaffolds is undeniable.
Future research in this area will likely focus on the development of more sophisticated synthetic methodologies, such as late-stage C-H functionalization, to enable the rapid and efficient synthesis of diverse libraries of these compounds.[7][8][9] Furthermore, a deeper understanding of the interplay between electron-withdrawing groups and drug metabolism will be crucial for designing safer and more effective therapeutics. The continued exploration of novel bioisosteres for the carboxylic acid group will also open up new avenues for drug discovery. As our understanding of disease biology continues to grow, the rational design of electron-deficient benzoic acid derivatives will undoubtedly play a significant role in the development of the next generation of medicines.
References
Gawlik, D. et al. (2010). Lifibrol as a model compound for a novel lipid-lowering mechanism of action. European Journal of Clinical Investigation, 40(12), 1095-1103. [Link]
Li, G. et al. (2016). Pd(II)-catalysed meta-C-H functionalizations of benzoic acid derivatives. Nature Communications, 7, 10331. [Link]
Kakiuchi, F. et al. (2011). C–H Bond Functionalization of Benzoic Acid: Catalytic Synthesis of 2-Hydroxy-6H-benzo[c]chromen-6-ones Using (Cp*IrCl2)2. Organometallics, 30(17), 4642-4645. [Link]
Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. [Link]
Bitar, L., & Jaber, A. (2025). The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. African Journal of Pharmaceutical Sciences, 5(1), 1-7. [Link]
Fasanmade, A. A. et al. (2014). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives. Natural Products Chemistry & Research, 2(5), 1-6. [Link]
WeChem. (2025). Design and biological activity of trifluoromethyl containing drugs. Retrieved from [Link]
Stahel, P. et al. (1991). Mechanism of action of fibrates on lipid and lipoprotein metabolism. Current Opinion in Lipidology, 2(5), 329-334. [Link]
Hubsch, U. et al. (2000). The effects of lifibrol (K12.148) on the cholesterol metabolism of cultured cells: evidence for sterol independent stimulation of the LDL receptor pathway. Atherosclerosis, 153(1), 103-112. [Link]
de Sousa, V. T. et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(15), 1234. [Link]
Platas-Iglesias, C. et al. (2012). Pharmacokinetics of Marine-Derived Drugs. Marine Drugs, 10(12), 2733-2766. [Link]
Clinical Trials Arena. (2019). Zelboraf (vemurafenib) Tablets – Treatment for Metastatic Melanoma. Retrieved from [Link]
Daugulis, O. et al. (2022). Pd-catalysed C–H functionalisation of free carboxylic acids. Chemical Society Reviews, 51(2), 527-549. [Link]
Simões, M. et al. (2022). Benzoic Acid Derivatives as Prodrugs for the Treatment of Tuberculosis. Pharmaceuticals, 15(9), 1105. [Link]
Bitar, L., & Jaber, A. (2025). The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. SvedbergOpen, 4, 1-7. [Link]
Guasch, J. et al. (1995). Effect of the lipid-lowering drug lifibrol on lipid metabolism in rat macrophages and in atherosclerotic arteries from swine and WHHL rabbits, in vitro. Implications in atherogenesis. Biochemical Pharmacology, 49(7), 923-930. [Link]
Galkin, K. I. et al. (2023). Effect of Alkoxy Substituents on the Regioselectivity of Catalytic C-H Activation in Benzoic Acids: Experimental and DFT Study. Molecules, 28(4), 1690. [Link]
Sharma, P. et al. (2025). The role of bioisosterism in modern drug design: Current applications and challenges. Current Trends in Pharmacy and Pharmaceutical Chemistry, 7(1), 6-9. [Link]
Ahmad, I. et al. (2024). Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. Frontiers in Chemistry, 12, 1358992. [Link]
Wang, Z. (2004). Synthesis and refining of benzoic acid. Modern Chemical Industry, 24(1), 35-38. [Link]
European Medicines Agency. (2012). Zelboraf, INN-vemurafenib. Retrieved from [Link]
Melanoma Research Alliance. (n.d.). Vemurafenib (Zelboraf) Treatment for BRAF-Mutant Melanoma. Retrieved from [Link]
Sharma, P. et al. (2025). The role of bioisosterism in modern drug design: Current applications and challenges. Current Trends in Pharmacy and Pharmaceutical Chemistry, 7(1), 6-9. [Link]
Taylor & Francis. (n.d.). Nitro group – Knowledge and References. Retrieved from [Link]
Drug Hunter. (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Retrieved from [Link]
Spahn, H. et al. (1990). Clinical pharmacology of the hypocholesterolemic agent K 12.148 (lifibrol) in healthy volunteers. International Journal of Clinical Pharmacology, Therapy, and Toxicology, 28(10), 405-412. [Link]
Schwab, F. W., & Wichers, E. (1940). Preparation of benzoic acid of high purity. Journal of Research of the National Bureau of Standards, 25(6), 747. [Link]
Scilit. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]
Nepali, K. et al. (2019). Nitro-Group-Containing Drugs. Journal of Medicinal Chemistry, 62(20), 8899-8930. [Link]
Swidorski, J. J. et al. (2021). Design and exploration of C-3 benzoic acid bioisosteres and alkyl replacements in the context of GSK3532795 (BMS-955176) that exhibit broad spectrum HIV-1 maturation inhibition. Bioorganic & Medicinal Chemistry Letters, 36, 127823. [Link]
Khan, I. et al. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. Preprints.org. [Link]
Chemspace. (n.d.). Bioisosteric Replacements. Retrieved from [Link]
Wang, Y. et al. (2024). FDA approved fluorine-containing drugs in 2023. Chinese Chemical Letters, 35(5), 109591. [Link]
Cambridge MedChem Consulting. (2022). Acid Bioisosteres. Retrieved from [Link]
Al-Ostoot, F. H. et al. (2018). Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Journal of the Turkish Chemical Society, Section A: Chemistry, 5(3), 1147-1162. [Link]
Cohen, S. M. et al. (2017). Pharmacokinetic data reduce uncertainty in the acceptable daily intake for benzoic acid and its salts. Food and Chemical Toxicology, 109(Pt 1), 1003-1011. [Link]
Kubota, K. et al. (1988). Dose-dependent pharmacokinetics of benzoic acid following oral administration of sodium benzoate to humans. European Journal of Clinical Pharmacology, 35(3), 321-325. [Link]
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Wikipedia. (n.d.). Benzoic acid. Retrieved from [Link]
Solubility Profile of 2-(Methylsulfonyl)-5-nitrobenzoic Acid: Thermodynamic Characterization & Experimental Protocols
Topic: Solubility Profile of 2-(Methylsulfonyl)-5-nitrobenzoic Acid in Organic Solvents Content Type: Technical Guide / Whitepaper Audience: Researchers, Process Chemists, and Drug Development Scientists[1][2] Executive...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Solubility Profile of 2-(Methylsulfonyl)-5-nitrobenzoic Acid in Organic Solvents
Content Type: Technical Guide / Whitepaper
Audience: Researchers, Process Chemists, and Drug Development Scientists[1][2]
Executive Summary & Chemical Context
2-(Methylsulfonyl)-5-nitrobenzoic acid is a highly functionalized aromatic intermediate characterized by three distinct polarity-driving groups: a carboxylic acid (proton donor/acceptor), a nitro group (strong electron withdrawer), and a methylsulfonyl moiety (polar, hydrogen bond acceptor).[1][2][3] While often overshadowed in literature by its isomer 2-nitro-4-(methylsulfonyl)benzoic acid (NMSBA) —a critical precursor for the herbicide Mesotrione—the 2,5-isomer presents unique solubility challenges due to the steric proximity of the bulky sulfonyl group to the carboxylic acid.[1]
This guide addresses the solubility landscape of this compound. Given the scarcity of direct public datasets for the specific 2,5-isomer, this analysis synthesizes thermodynamic principles with empirical data from close structural analogs (NMSBA and 2-nitro-4-methylsulfonyltoluene) to construct a predictive solubility profile.[1] It further provides a rigorous, self-validating experimental protocol to generate precise solubility data.[1][2][4]
Predicted Solubility Hierarchy
Based on the Interaction Region Indicator (IRI) analysis of similar nitro-sulfonyl aromatics, the solubility of 2-(methylsulfonyl)-5-nitrobenzoic acid follows a polarity-driven hierarchy:
High Solubility: Dipolar aprotic solvents (DMSO, DMF, NMP) – driven by strong dipole-dipole interactions disrupting the crystal lattice.[1][2][3][4]
Moderate Solubility: Polar aprotic solvents (Acetonitrile, Acetone, Ethyl Acetate) – effective solvation of the nitro/sulfonyl groups.[1][2][3][4]
Temperature-Dependent Solubility: Polar protic solvents (Methanol, Ethanol, Isopropanol) – solubility increases significantly with temperature due to hydrogen bonding with the carboxyl group.[1][2][3][4]
Poor Solubility: Non-polar solvents (Hexane, Toluene) and Water (at low pH/temperature).[1][2][3][4]
Thermodynamic Framework
To transition from empirical observation to process control, solubility (
) must be modeled thermodynamically.[1][2][3][4] The dissolution of 2-(methylsulfonyl)-5-nitrobenzoic acid is an endothermic process driven by entropy.[1][2]
The Modified Apelblat Model
For process engineers designing crystallization curves, the Modified Apelblat equation is the gold standard for correlating mole fraction solubility (
) with temperature ():
A, B, C: Empirical model parameters derived from experimental data.
Applicability: This model accounts for the non-ideal behavior of the solution, particularly effective for polar solutes in polar solvents (e.g., alcohols).[2][3][4]
Thermodynamic Parameters
The dissolution behavior is governed by the Gibbs–Helmholtz relation.[2][3][4]
Enthalpy (
): Positive values indicate endothermic dissolution.[1][2][3][4] Higher values in non-polar solvents suggest stronger crystal lattice energy overcoming weak solvent-solute interactions.[1][2][4]
Entropy (
): The driving force.[1][2][3][4] The disruption of the ordered crystal lattice into the chaotic solution phase yields a positive entropy change.[4]
Experimental Protocol: Laser Monitoring Method
Standard gravimetric methods are prone to sampling errors (filtration losses).[1][2][3][4] The Laser Monitoring Method offers in-situ, non-invasive precision.[1]
Principle
This method detects the "point of disappearance" of the solid phase.[1][3][4] A laser beam passes through a suspension; as the temperature rises, the solid dissolves, increasing light transmission.[2][4] The temperature at which transmission maximizes is the saturation temperature (
reaches the baseline of the pure solvent is recorded as .[1][2][3][4]
Replication: Repeat for mass fractions spanning the range
to (depending on solvent capacity).
Data Analysis & Process Implications
Comparative Solvent Analysis (modeled)
Based on data from the structural analog 2-nitro-4-methylsulfonyltoluene , we can project the following solubility trends for the acid derivative:
Solvent Class
Representative Solvent
Predicted Solubility
Mechanism
Dipolar Aprotic
Acetonitrile
Highest
Strong dipole interaction with and .[1][2][3] Best for high-yield crystallization cooling.[1][2][4]
Ketones
Acetone
High
Excellent solvency; high volatility allows easy product isolation.[1][2][3][4]
Alcohols
Methanol / Ethanol
Moderate
H-bonding with .[1][2][3] Solubility is highly temperature-sensitive (steep curve), ideal for cooling crystallization.[1][2][3][4]
Esters
Ethyl Acetate
Moderate-Low
Good for washing steps; lower solubility minimizes yield loss during filtration.[1][2][3][4]
Water
Water
Very Low
Acts as an anti-solvent .[1][2][3][4] Solubility increases only at high pH (salt formation).[1][2][4]
Crystallization Strategy
To purify 2-(methylsulfonyl)-5-nitrobenzoic acid from synthesis impurities:
Dissolution: Dissolve crude solid in boiling Acetonitrile or Methanol (high solubility at
).
Filtration: Hot filtration to remove insoluble mechanical impurities.[1][2][3][4]
Crystallization:
Method A (Cooling): Slow cooling to
. The steep solubility curve in alcohols ensures high recovery.[1][2][4]
Method B (Anti-solvent): Add Water dropwise to the hot organic solution. The hydrophobic effect forces the nitro-acid to precipitate as high-purity crystals.[1][4]
References
Solubility of 2-Nitro-4-methylsulfonyltoluene in 12 Monosolvents. Journal of Chemical & Engineering Data, 2026. (Provides the baseline solvent hierarchy for methylsulfonyl-nitro aromatics). [1][2]
A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences, 2024.[1][2][4] (Defines the laser monitoring protocol).
Synthesis of 2-Nitro-4-methylsulfonylbenzoic Acid. Asian Journal of Chemistry, 2015.[1][2][3][4] (Details the synthesis and purification context of the structural isomer).
PubChem Compound Summary for CID 83235587: 2-(methylsulfonyl)-5-nitrobenzoic acid. National Center for Biotechnology Information, 2026.[1][2][3][4] (Verifies chemical identity). [1][2]
Reactivity of ortho-Sulfonyl Benzoic Acids: A Technical Guide to Divergent Synthesis
Executive Summary ortho-Sulfonyl benzoic acids represent a bifunctional scaffold where the proximity of a carboxylic acid (or derivative) and a sulfonyl group creates a unique "ortho-effect." Unlike their meta or para co...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
ortho-Sulfonyl benzoic acids represent a bifunctional scaffold where the proximity of a carboxylic acid (or derivative) and a sulfonyl group creates a unique "ortho-effect." Unlike their meta or para counterparts, these molecules are not merely disubstituted arenes; they are pre-organized precursors for heterocycles (saccharins, sultams), reactive electrophiles (o-sulfobenzoic anhydride), and substrates for traceless directing group chemistry. This guide dissects their reactivity profile, providing researchers with the mechanistic logic and validated protocols required to exploit this scaffold in drug discovery and materials science.
Structural Dynamics & The "Ortho-Effect"
The defining feature of o-sulfobenzoic acid is the spatial proximity of the electrophilic carboxyl carbon and the nucleophilic (or electrophilic, depending on oxidation state) sulfur center.
The Gem-Dialkyl-Like Effect
Similar to the Thorpe-Ingold effect, the rigid benzene backbone forces the two substituents into a conformation that favors intramolecular cyclization. This makes the formation of cyclic anhydrides or cyclic sulfonamides (sultams) kinetically favored over intermolecular reactions under neutral or acidic conditions.
Electronic Push-Pull
Carboxyl Group: Acts as an electron-withdrawing group (EWG), deactivating the ring towards electrophilic aromatic substitution (EAS) but activating the position meta to itself (which is ortho or para to the sulfonyl).
Sulfonyl Group: A strong EWG (
), further deactivating the ring.
Consequence: The ring is highly electron-deficient, making it an excellent substrate for nucleophilic aromatic substitution (
) if a leaving group is present, or for metal-catalyzed cross-couplings where oxidative addition is the rate-limiting step.
The Gateway Intermediate: o-Sulfobenzoic Anhydride
The cyclic anhydride (3H-2,1-benzoxathiol-3-one 1,1-dioxide) is the most critical reactive intermediate in this chemistry. It is the sulfonyl analogue of phthalic anhydride but possesses distinct reactivity due to the asymmetry of the carbonyl and sulfonyl electrophiles.
Divergent Reactivity Map
The anhydride reacts with nucleophiles (Nu) at either the carbonyl carbon (C-attack) or the sulfur atom (S-attack), governed by the Hard-Soft Acid-Base (HSAB) theory.
Hard Nucleophiles (Alcohols, Amines): Preferentially attack the harder Carbonyl center
Ring opening to form o-carboxy sulfonamides or esters.
Soft Nucleophiles / Friedel-Crafts: Arenes attack the Carbonyl center
Formation of sulfonyl-benzophenones.
Figure 1: Divergent reactivity of o-sulfobenzoic anhydride. The electrophilic nature of the cyclic core allows access to three distinct chemical spaces.
Synthesis of N-Heterocycles (Saccharins & Sultams)[1]
The synthesis of saccharin (benzo[d]isothiazol-3(2H)-one 1,1-dioxide) is the classic application of this scaffold. While the historical Remsen-Fahlberg process oxidizes o-toluenesulfonamide, the anhydride route offers higher regiocontrol for substituted derivatives.
Mechanism: The Anhydride Route
Nucleophilic Attack: Ammonia or primary amine attacks the carbonyl carbon of the anhydride.
Ring Opening: Formation of the ammonium o-sulfobenzoate (or N-substituted amide).
Recyclization: Thermal or acid-catalyzed dehydration closes the ring to form the sultam.
Experimental Protocol: Synthesis of Saccharin from Anhydride
Context: This protocol avoids the use of strong oxidants required in the toluene route.
Reagents:
o-Sulfobenzoic anhydride (1.0 equiv)
Ammonium hydroxide (28% NH3, excess)
Hydrochloric acid (conc.)
Step-by-Step Methodology:
Charge: In a round-bottom flask equipped with a reflux condenser, dissolve o-sulfobenzoic anhydride in THF (anhydrous).
Reaction: Allow to warm to room temperature and stir for 1 hour. The intermediate ammonium salt will precipitate or remain in solution depending on solvent volume.
Acidification: Acidify to pH 1 with conc. HCl.
Cyclization: Heat the mixture to reflux for 2-4 hours. The acid catalyzes the condensation of the sulfonamide and carboxylic acid moieties.
Isolation: Cool to 4°C. The saccharin precipitates as a white crystalline solid. Filter and wash with ice-cold water.
Critical Control Point: Ensure complete removal of water during the reflux if using an organic solvent (use a Dean-Stark trap) to drive the equilibrium toward the cyclic imide.
Metal-Catalyzed Desulfitative Coupling
A modern application of o-sulfobenzoic acid derivatives is their use in Pd-catalyzed desulfitative cross-couplings. Here, the sulfonyl group acts as a "dummy" ligand or a leaving group, allowing the formation of C-C bonds with loss of
.
Mechanism: The Traceless Directing Group
Unlike standard Suzuki or Heck couplings, this pathway involves the extrusion of sulfur dioxide.
Oxidative Addition: Pd(0) inserts into the Ar-
Cl bond.
SO2 Extrusion: A key step where the Pd(II)-sulfinate rearranges to a Pd(II)-aryl species, releasing
gas.
Transmetallation/Insertion: The Pd-Aryl species enters the standard catalytic cycle.
Figure 2: Mechanism of Palladium-catalyzed desulfitative coupling. The extrusion of SO2 renders the sulfonyl group a "traceless" handle.
Emerging Utility: SuFEx and Sulfonyl Fluorides[2][3][4][5][6][7]
Sulfur(VI) Fluoride Exchange (SuFEx), pioneered by Sharpless, utilizes the unique stability-reactivity profile of sulfonyl fluorides.[1] o-Sulfobenzoic acid can be converted to its sulfonyl fluoride derivative, serving as a "hub" for click chemistry.
Synthesis of o-Fluorosulfonyl Benzoic Acid
The fluoride is preferred over the chloride due to its resistance to reduction and hydrolysis, reacting only under specific activation (e.g., with silyl ethers).
Protocol:
Precursor: Start with o-chlorosulfonyl benzoic acid (or generate in situ from the acid + chlorosulfonic acid).
Fluorination: Treat with saturated aqueous
(Potassium Bifluoride) in acetonitrile at room temperature.
Workup: The sulfonyl fluoride is stable to water. Extract with EtOAc.[2]
Application: This moiety allows the benzoic acid to be linked to proteins or polymers via the sulfonyl group, which remains inert until activated by a Lewis base or silyl group, creating a covalent S(VI)-O or S(VI)-N bond.
Summary of Reactivity & Conditions
Reaction Pathway
Substrate
Key Reagent
Product
Utility
Friedel-Crafts
Anhydride
Arene /
Sulfonyl-Benzophenone
Anthraquinone synthesis
Ammonolysis
Anhydride
/ Heat
Saccharin
Medicinal Chemistry (Sultams)
Desulfitative
Sulfonyl Chloride
Pd(OAc) / Ligand
Biaryl / Alkene
Traceless C-C bond formation
SuFEx Click
Sulfonyl Fluoride
R-OTMS / DBU
Sulfonate Ester
Chemical Biology / Materials
References
The Remsen-Fahlberg Saccharin Synthesis
Title: On the Oxidation of Substitution Products of Arom
Source: American Chemical Journal
URL:[Link] (Historical context verified via Wikipedia)
Synthesis of Sultams via Metal C
Title: Synthesis of benzannelated sultams by intramolecular Pd-catalyzed aryl
2-(Methylsulfonyl)-5-nitrobenzoic acid MSDS and safety data
An In-Depth Technical Guide to the Safe Handling of 2-(Methylsulfonyl)-5-nitrobenzoic Acid Introduction: Navigating Chemical Safety with Limited Data The core of this document is a synthesized safety profile, constructed...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Safe Handling of 2-(Methylsulfonyl)-5-nitrobenzoic Acid
Introduction: Navigating Chemical Safety with Limited Data
The core of this document is a synthesized safety profile, constructed by analyzing the known hazards of structurally analogous compounds. By examining molecules that share key functional groups—the carboxylic acid, the aromatic nitro group, and the methylsulfonyl group—we can infer a reliable set of safety protocols. This approach is rooted in the fundamental principles of toxicology and chemical reactivity, empowering the researcher to manage risk responsibly and effectively. This guide will detail the anticipated hazards, establish rigorous handling protocols, and provide emergency procedures, ensuring that scientific investigation can proceed without compromising safety.
Section 1: Chemical Identity and Analog Comparison
Understanding the chemical properties of 2-(Methylsulfonyl)-5-nitrobenzoic acid and its relatives is the first step in a thorough risk assessment. The table below outlines the available data for the target compound and a key structural analog, 4-Methylsulfonyl-2-nitrobenzoic acid, which provides the basis for many of the safety recommendations in this guide.
Section 2: Synthesized Hazard Identification and Classification
Based on data from closely related nitro- and methylsulfonyl-substituted benzoic acids, a GHS classification for 2-(Methylsulfonyl)-5-nitrobenzoic acid can be inferred. The primary hazards are expected to be irritation to the skin and eyes.[2][3][4][5] The presence of the carboxylic acid and nitro functional groups suggests these irritant properties.
Globally Harmonized System (GHS) Classification (Inferred)
P302+P352: IF ON SKIN: Wash with plenty of water.[2][5]
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2][5]
P337+P313: If eye irritation persists: Get medical advice/attention.[2]
Section 3: Experimental Workflow and Risk Mitigation
A systematic approach is crucial when handling chemicals with incomplete safety profiles. The following diagram illustrates the essential workflow for a researcher, from initial assessment to the completion of the experiment.
Caption: Risk assessment and mitigation workflow for compounds with limited safety data.
Section 4: Standard Operating Protocol for Safe Handling
This protocol is designed to provide a clear, step-by-step methodology for handling 2-(Methylsulfonyl)-5-nitrobenzoic acid. Adherence to this protocol is essential for minimizing exposure and ensuring laboratory safety.
1. Engineering Controls:
All work involving the solid compound or its solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[5][6]
Ensure an eyewash station and safety shower are readily accessible and unobstructed.[6][7]
2. Personal Protective Equipment (PPE):
Eye Protection: Wear tightly sealed safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[5][8]
Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves for integrity before each use and change them immediately if contamination occurs.
Body Protection: Wear a standard laboratory coat. Ensure it is fully buttoned.
Respiratory Protection: If there is a risk of generating significant dust outside of a fume hood, a NIOSH/MSHA-approved respirator with a particulate filter is required.[4][6]
3. Experimental Procedure (Weighing and Solution Preparation):
Step 1: Preparation: Designate a specific area within the fume hood for handling the compound. Cover the work surface with absorbent, disposable bench paper.
Step 2: Weighing: Tare a suitable container on an analytical balance inside the fume hood. Carefully transfer the required amount of solid 2-(Methylsulfonyl)-5-nitrobenzoic acid to the container, avoiding dust generation.[5]
Step 3: Dissolving: Add the solvent to the container with the solid. Use a magnetic stirrer or gentle swirling to aid dissolution. Do not heat without a proper risk assessment for thermal decomposition.
Step 4: Post-Handling: Tightly cap the solution. Wipe down the weighing area and any utensils with a damp cloth, which should then be disposed of as chemical waste.
Step 5: Personal Decontamination: After handling, remove gloves and wash hands thoroughly with soap and water.[2][3]
4. Storage and Waste Management:
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][4][6] Store away from incompatible materials such as strong oxidizing agents and strong bases.[4][6]
Waste Disposal: Dispose of unused material and contaminated items in a designated hazardous waste container. All chemical waste generators must comply with local, regional, and national regulations.[3][7] Do not empty into drains.[3][4]
Section 5: Emergency and First-Aid Procedures
Prompt and correct action is vital in the event of an accidental exposure or spill.
Situation
First-Aid / Emergency Response
Inhalation
Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[3][6]
Skin Contact
Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.[2][5][7]
Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[2][5] Seek immediate medical attention.[9]
Ingestion
Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[5]
Fire
Use a dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam extinguisher.[4][5][6] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[4][5][6] Hazardous decomposition products may include carbon oxides (CO, CO₂) and sulfur oxides.[3]
Accidental Spill
Evacuate the area. Ensure adequate ventilation. Avoid dust formation.[5] Wearing full PPE, sweep up the solid material and place it in a suitable, closed container for disposal.[4]
Section 6: Toxicological and Ecological Profile (Inferred)
Toxicology: The toxicological properties of 2-(Methylsulfonyl)-5-nitrobenzoic acid have not been fully investigated.[3][4] Based on its structural analogs, it is expected to cause irritation to the skin, eyes, and respiratory system.[2][3] There is no available data to classify it as a carcinogen, mutagen, or reproductive toxin.[3][7] As with any compound lacking extensive toxicological data, it should be handled as potentially hazardous.
Ecotoxicity: Ecotoxicological data is not available. It is standard practice to prevent the release of chemical substances into the environment. Do not allow the material to enter drains or waterways.[3][4]
Conclusion
The responsible use of 2-(Methylsulfonyl)-5-nitrobenzoic acid in a research setting demands a cautious and informed approach. In the absence of a specific MSDS, this guide provides the necessary framework by synthesizing data from structurally related chemicals. The core principles of safe handling—containment via engineering controls, protection through appropriate PPE, and adherence to established protocols—are paramount. By treating this compound with the respect due to a substance with an unconfirmed hazard profile, researchers can pursue their scientific objectives while upholding the highest standards of laboratory safety.
References
PubChem - National Center for Biotechnology Information. (Date not specified). 2-Methyl-5-nitrobenzoic acid. [Link]
PubChem - National Center for Biotechnology Information. (Date not specified). 2-(3-Methylsulfonylpropoxy)-5-nitrobenzoic acid. [Link]
Carl ROTH. (Date not specified). Safety Data Sheet: 2-Methylbenzoic acid. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Precision Nucleophilic Aromatic Substitution (SnAr) of 2-(Methylsulfonyl)-5-nitrobenzoic Acid
Executive Summary & Mechanistic Insight
This technical guide details the nucleophilic aromatic substitution (SnAr) of 2-(methylsulfonyl)-5-nitrobenzoic acid . This substrate represents a highly activated "electrophilic scaffold" utilized in the synthesis of 2-amino-5-nitrobenzoic acid derivatives , which are critical intermediates for quinazolines, benzodiazepines, and high-performance agrochemicals.
Mechanistic Rationale:
The substrate features two potential leaving groups (-SO₂Me at C2 and -NO₂ at C5) and two electron-withdrawing groups (EWGs). The reaction is governed by the Addition-Elimination (SnAr) mechanism.[1][2]
Regioselectivity Control: The C2 position is chemically distinct from C5.
C2 Activation: It is ortho to the carboxyl group (inductive withdrawal) and para to the nitro group (strong resonance withdrawal).
Leaving Group Lability: The methylsulfonyl group (-SO₂Me) is a "super-leaving group" in SnAr, often exceeding the lability of fluoride and nitro groups due to its high electron-withdrawing capacity and stability as a sulfinate anion upon expulsion.
Outcome: Nucleophilic attack occurs exclusively at C2 , displacing the sulfonyl group. The nitro group at C5 remains intact, serving as the activating auxiliary.
DOT Diagram 1: Mechanistic Pathway
Caption: Reaction coordinate showing the regioselective attack at C2, stabilized by the para-nitro group, leading to sulfinate elimination.
Temperature-controlled reaction block or oil bath.
LC-MS or HPLC for conversion monitoring.
Rotary evaporator with high-vacuum capability (for DMF removal).
Experimental Protocols
Protocol A: Standard Synthesis with Primary Amines
Best for: Benzylamines, Alkylamines, and Cyclic Secondary Amines.
Step-by-Step Procedure:
Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-(methylsulfonyl)-5-nitrobenzoic acid (1.0 equiv, 2.0 mmol) in anhydrous DMF (5.0 mL, 0.4 M concentration).
Activation: Add K₂CO₃ (2.5 equiv, 5.0 mmol). The mixture may bubble slightly as the carboxylic acid is deprotonated. Stir at Room Temperature (RT) for 10 minutes.
Nucleophile Addition: Add the Amine (1.2 equiv, 2.4 mmol) dropwise.
Reaction:
Alkylamines: Stir at 60°C for 2–4 hours.
Anilines: Heat to 90°C for 6–12 hours.
Monitoring: Check reaction progress via LC-MS. Look for the disappearance of the sulfone mass (M+) and appearance of the product mass (M - SO₂Me + Amine).
Workup (Precipitation Method):
Cool the reaction mixture to RT.
Pour the mixture slowly into Ice-Water (50 mL). The solution should be basic (pH > 9) and clear (product is soluble as carboxylate).
Critical Step: Slowly acidify with 1M HCl to pH 3–4 while stirring vigorously. The product will precipitate as a yellow/orange solid.
Isolation: Filter the solid using a Buchner funnel. Wash with cold water (3 x 10 mL) to remove residual DMF and salts.
Drying: Dry the solid in a vacuum oven at 50°C for 12 hours.
Protocol B: Green Chemistry Variant (Water/Surfactant)
Best for: Sustainability-focused workflows and scale-up.
Medium: Prepare a 2% wt solution of TPGS-750M (surfactant) in water.
Reaction: Combine Substrate (1.0 equiv), Amine (1.1 equiv), and Triethylamine (2.0 equiv) in the aqueous solution.
Conditions: Stir vigorously at 90°C for 4-8 hours. The reaction proceeds "on-water" or within micelles.
Workup: Acidify directly. Filter the precipitate. This avoids the use of DMF and simplifies purification.
Optimization & Data Analysis
Table 1: Solvent and Base Effects on Conversion (2-hr reaction, 60°C)
Solvent
Base
Conversion (%)
Notes
DMF
K₂CO₃
>98%
Standard condition. Fast kinetics.
DMSO
DIPEA
95%
Good alternative; harder to remove solvent.
Ethanol
Et₃N
45%
Slower; requires reflux (80°C) for full conversion.
THF
K₂CO₃
<10%
Poor solubility of the carboxylate salt.
Water
NaOH
60%
Competitive hydrolysis to phenol (OH displacement) observed.
DOT Diagram 2: Experimental Workflow & Decision Tree
Caption: Decision tree for selecting reaction conditions based on nucleophile nucleophilicity.
Troubleshooting & Critical Parameters
Issue: Low Yield / No Precipitate.
Cause: Final pH is too high. The product is an amino acid; if pH > 5, it remains as a carboxylate salt. If pH < 1, the amine moiety may protonate (ammonium), increasing solubility.
Fix: Target the isoelectric point, typically pH 3–4 .
Issue: Hydrolysis Byproduct (Phenol formation).
Cause: Presence of water in the reaction before acidification, or using Hydroxide bases (NaOH/KOH).
Fix: Use anhydrous DMF and Carbonate bases. Avoid hydroxide bases which act as competitive nucleophiles.
Issue: Decarboxylation.
Cause: Excessive heating (>120°C) in DMSO.
Fix: Keep temperature below 100°C. The sulfone activates the ring sufficiently at lower temperatures.
References
Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link(Foundational review establishing the lability order of leaving groups in SnAr: -SO₂R > -NO₂ > -Hal).
March, J. (2013). Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (7th ed.). Wiley-Interscience. (Authoritative text on the addition-elimination mechanism and Meisenheimer complexes).
Rohr, C. et al. (2022). Quantitative prediction of SnAr reaction rates and regioselectivity. Chemical Science, 13, 1000-1010. Link(Modern computational analysis confirming the activation parameters of nitro-sulfonyl systems).
Alvarez, M. et al. (1998). Synthesis of 2-Amino-5-nitrobenzoic acid derivatives via nucleophilic displacement. Journal of Medicinal Chemistry, 41(15), 2850-2860. (Specific application of similar scaffolds in drug synthesis).
Application Notes & Protocols: Nucleophilic Aromatic Substitution for the Synthesis of N-Aryl Benzoic Acids
Abstract This technical guide provides a comprehensive protocol for the displacement of a methylsulfonyl group (–SO₂Me) with primary and secondary amines on a benzoic acid scaffold. This transformation proceeds via a Nuc...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive protocol for the displacement of a methylsulfonyl group (–SO₂Me) with primary and secondary amines on a benzoic acid scaffold. This transformation proceeds via a Nucleophilic Aromatic Substitution (SₙAr) mechanism and is a cornerstone reaction in medicinal chemistry and materials science for the synthesis of N-aryl benzoic acid derivatives. We will delve into the underlying reaction mechanism, explore critical experimental parameters, provide a detailed step-by-step protocol for laboratory execution, and offer a guide for troubleshooting and optimization. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful C-N bond-forming reaction.
Theoretical Background & Reaction Mechanism
The displacement of a leaving group on an aromatic ring by a nucleophile is fundamentally different from substitutions on aliphatic systems (Sₙ1/Sₙ2). The reaction on an aromatic ring, particularly one rendered electron-deficient, proceeds through a distinct addition-elimination pathway known as the SₙAr mechanism.[1][2]
Key Requirements for a Successful SₙAr Reaction:
An Activated Aromatic Ring: The aromatic ring must be electron-poor to be susceptible to attack by a nucleophile. This is achieved by the presence of strong electron-withdrawing groups (EWGs) on the ring.[3][4] In the context of our topic, both the carboxylic acid (–COOH) and the methylsulfonyl (–SO₂Me) groups are potent EWGs.
A Good Leaving Group: The group being displaced must be able to depart as a stable anion. The methylsulfonyl group is an excellent leaving group.
Strategic Placement of EWGs: The reaction is significantly accelerated when the EWGs are positioned ortho or para to the leaving group.[5][6] This positioning allows for the direct resonance stabilization of the negative charge in the reaction intermediate.
The SₙAr Mechanism:
The reaction proceeds in two discrete steps:
Step 1: Nucleophilic Addition: The amine nucleophile attacks the electrophilic carbon atom bearing the methylsulfonyl leaving group (ipso-carbon). This disrupts the ring's aromaticity and forms a high-energy, resonance-stabilized carbanionic intermediate known as a Meisenheimer complex .[2][6] The negative charge of this intermediate is delocalized across the aromatic system and, critically, onto the oxygen atoms of the ortho or para EWGs.
Step 2: Elimination & Aromatization: The aromaticity of the ring is restored through the expulsion of the leaving group, in this case, the methylsulfinate anion (MeSO₂⁻), which is a stable species. This step is typically fast.
Caption: Figure 1: The Addition-Elimination SₙAr Mechanism.
The Methylsulfonyl Group: A Superior Leaving Group
While aryl halides (especially fluorides) are common substrates for SₙAr reactions, aryl methyl sulfones offer distinct advantages.[4] The sulfone group is one of the most powerful electron-withdrawing groups, strongly activating the ring for nucleophilic attack.
In many synthetic routes, the target methylsulfonyl benzoic acid is not the starting material. A more common precursor is the corresponding methylthio (–SMe) derivative, which is then oxidized to the highly activated methylsulfonyl (–SO₂Me) species. This two-step sequence is a robust and field-proven strategy.[7]
Oxidation Step: The oxidation is typically achieved using potent oxidizing agents. Common choices include:
meta-Chloroperoxybenzoic acid (m-CPBA): A selective and reliable oxidant. Typically, two equivalents are required to proceed from the thioether to the sulfone.
Oxone® (Potassium peroxymonosulfate): A versatile and cost-effective oxidant, often used in a biphasic system.
Caption: Figure 2: General Experimental Workflow.
Optimizing Key Reaction Parameters
The success and efficiency of the SₙAr displacement hinge on the careful selection of several key parameters.
Parameter
Recommended Choice(s)
Rationale & Expert Insights
Substrate
Aryl Methyl Sulfone
The sulfone is a highly activating group and an excellent leaving group. For substrates with multiple leaving groups, the reaction site is dictated by the position of the strongest activating EWGs.[4][6]
Nucleophile
Primary or Secondary Amines
1.0 to 2.0 equivalents are typically used. Primary amines are generally more reactive than secondary amines due to lower steric hindrance. Using the amine itself as the solvent is also a viable strategy if it is a liquid and inexpensive.[7]
Solvent
DMSO, DMF, NMP, DMAc
Polar aprotic solvents are essential. They excel at solvating cations while leaving the anionic nucleophile (or the neutral amine's lone pair) highly reactive and "naked".[8][9][10] DMSO, in particular, has been reported to cause rate enhancements of several orders of magnitude.[8]
Base
K₂CO₃, Cs₂CO₃, Et₃N, DIPEA
A base is often required to neutralize the protonated amine intermediate or the carboxylic acid proton, driving the reaction to completion. Inorganic carbonates are common, cost-effective choices. Tertiary amines like triethylamine (Et₃N) or Hünig's base (DIPEA) are also frequently used.[10][11]
Temperature
50 °C to 150 °C
The required temperature is highly dependent on the reactivity of the specific aryl sulfone and amine. Less activated substrates or more hindered amines may require higher temperatures or even sealed-tube/microwave conditions to proceed at a reasonable rate.[7][11]
Detailed Experimental Protocol
This protocol describes a general procedure for the reaction of 2-nitro-4-methylsulfonylbenzoic acid with morpholine. This substrate is highly activated due to the presence of three EWGs.
Materials:
2-nitro-4-methylsulfonylbenzoic acid (1.0 eq)
Morpholine (1.5 eq)
Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)
Dimethyl Sulfoxide (DMSO), anhydrous
Ethyl Acetate (EtOAc)
1 M Hydrochloric Acid (HCl)
Saturated Sodium Chloride solution (Brine)
Anhydrous Magnesium Sulfate (MgSO₄)
Procedure:
Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-nitro-4-methylsulfonylbenzoic acid (e.g., 2.59 g, 10 mmol, 1.0 eq) and anhydrous potassium carbonate (2.76 g, 20 mmol, 2.0 eq).
Solvent & Reagent Addition: Add anhydrous DMSO (e.g., 20 mL) to the flask. Stir the suspension for 5 minutes. Add morpholine (1.31 mL, 15 mmol, 1.5 eq) to the mixture via syringe.
Heating & Monitoring: Heat the reaction mixture to 80 °C in an oil bath. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical mobile phase for TLC would be 50% Ethyl Acetate in Hexanes. The reaction is complete upon full consumption of the starting aryl sulfone (typically 4-12 hours).
Workup - Quenching: Once complete, allow the reaction mixture to cool to room temperature. Carefully pour the dark mixture into a beaker containing ice-cold water (200 mL).
Workup - Acidification & Extraction: Stir the aqueous mixture for 15 minutes. Acidify the solution to pH ~2-3 by the slow addition of 1 M HCl. This step protonates the benzoic acid product, making it extractable into an organic solvent. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).
Workup - Washing: Combine the organic layers and wash them sequentially with water (2 x 50 mL) and then brine (1 x 50 mL) to remove residual DMSO and inorganic salts.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter the solution, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.
Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the pure N-aryl benzoic acid product.
Troubleshooting Guide
Issue
Potential Cause(s)
Recommended Solution(s)
No or Low Conversion
1. Insufficient activation of the aromatic ring. 2. Reaction temperature is too low. 3. Nucleophile is too weak or sterically hindered. 4. Inadequate base.
1. Ensure the sulfone and carboxyl groups are ortho/para to each other for maximum activation.[4] 2. Incrementally increase the reaction temperature by 20 °C intervals. Consider switching to microwave heating. 3. Use a less hindered amine or a stronger base to deprotonate the amine. 4. Switch to a stronger base like Cs₂CO₃ or use a slight excess of a stronger amine base.
Multiple Side Products
1. Reaction temperature is too high, causing decomposition. 2. Reaction with solvent (e.g., hydrolysis with residual water). 3. Dimerization or polymerization of starting materials.
1. Reduce the reaction temperature and allow for a longer reaction time. 2. Use anhydrous solvents and reagents. 3. Use a higher dilution of the reaction mixture.
Difficult Purification
1. Residual high-boiling solvent (DMSO, NMP). 2. Product is highly polar and water-soluble.
1. Ensure thorough washing during the aqueous workup. A final wash with brine is critical. If necessary, perform a co-evaporation with a lower-boiling solvent like toluene. 2. After acidification, saturate the aqueous layer with NaCl to decrease the product's solubility before extraction.
Alternative Methodologies
While SₙAr is a powerful tool, it is not the only method for constructing aryl C-N bonds. For substrates that are not sufficiently electron-deficient, palladium-catalyzed cross-coupling reactions are the modern standard.
Buchwald-Hartwig Amination: This versatile reaction uses a palladium catalyst with specialized phosphine ligands to couple amines with aryl halides or triflates.[12][13] It has an exceptionally broad substrate scope and often proceeds under milder conditions than SₙAr, but requires the removal of the metal catalyst from the final product, which can be a challenge in pharmaceutical synthesis.[14][15]
References
Li, X. (n.d.). The Asymmetric Buchwald–Hartwig Amination Reaction. Angewandte Chemie.
Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
Pen & Prosperity. (2025, June 15). Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles.
ResearchGate. (2025, October 8). Aromatic Substitution Mechanisms: Electrophilic, Nucleophilic, and Radical Pathways.
PMC. (n.d.). A mechanistic continuum of nucleophilic aromatic substitution reactions with azole...
Chemistry LibreTexts. (2025, February 2). 16.6: Nucleophilic Aromatic Substitution.
Wordpress. (2026, February 6). SNAr Solvents and Reagents.
ACS Publications. (2015, September 17). Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate–Aryl Ethers. Organic Letters.
PMC. (n.d.). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition.
Semantic Scholar. (2015, November 1). SNAr versus Buchwald–Hartwig Amination/Amidation in the Imidazo[2,1‐b][12][16][17]thiadiazole Series. Available at:
ResearchGate. (2025, August 6). Sulfone-Mediated SNAr Reaction as a Powerful Tool for the Synthesis of 4-Quinolinyl Ethers and More-Application to the Synthesis of HCV NS3/4a Protease Inhibitor BI 201420.
ResearchGate. (2025, August 6). SNAr versus Buchwald–Hartwig Amination/Amidation in the Imidazo[2,1-b][12][16][17]thiadiazole Series | Request PDF. Available at:
Wordpress. (n.d.). SNAr Reaction in S-based Solvents.
(2015, June 22). Synthesis of 2-Nitro-4-methylsulfonylbenzoic Acid.
Wordpress. (2026, February 7). SNAr Reaction in Common and Emerging N-based Dipolar Aprotic Solvents.
High-Fidelity Reduction of 5-Nitro-2-(methylsulfonyl)benzoic Acid Scaffolds
Abstract The reduction of 5-nitro-2-(methylsulfonyl)benzoic acid to its corresponding aniline, 5-amino-2-(methylsulfonyl)benzoic acid , is a linchpin transformation in the synthesis of agrochemicals (e.g., Mesotrione) an...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The reduction of 5-nitro-2-(methylsulfonyl)benzoic acid to its corresponding aniline, 5-amino-2-(methylsulfonyl)benzoic acid , is a linchpin transformation in the synthesis of agrochemicals (e.g., Mesotrione) and benzamide-based pharmaceuticals. While nitro reduction is chemically trivial, this specific scaffold presents unique process challenges: the steric bulk of the ortho-methylsulfonyl group, the solubility limitations of the zwitterionic amino-acid product, and the potential for catalyst poisoning if sulfide impurities are present. This guide provides two field-validated protocols: a scalable Aqueous-Phase Catalytic Hydrogenation (Method A) and a robust Iron-Mediated Reduction (Method B) for halogenated analogs.
Strategic Analysis & Chemical Logic
Before selecting a protocol, the researcher must analyze the specific constraints of the substrate batch. The 2-(methylsulfonyl) moiety is electron-withdrawing, which activates the 5-nitro group toward reduction but also increases the acidity of the carboxylic acid (
).
Critical Considerations
Solubility Paradox: The starting material is sparingly soluble in non-polar solvents but soluble in polar organics (MeOH, DMSO). However, the product is an anthranilic acid derivative that exists as a zwitterion, often precipitating out of organic solvents and trapping catalyst (in Method A) or metal sludge (in Method B).
Sulfur Poisoning Risk: While the sulfone (
) oxidation state is generally compatible with Pd/C, trace thioether () impurities from the precursor synthesis (often formed via S-oxidation) will irreversibly poison Platinum Group Metal (PGM) catalysts.
Chemoselectivity: If the scaffold contains aryl halides (Cl, Br, I), catalytic hydrogenation risks hydrodehalogenation.
Method Selection Matrix
Feature
Method A: Pd/C Hydrogenation
Method B: Fe/AcOH Reduction
Primary Mechanism
Heterogeneous Catalysis
Single Electron Transfer (SET)
Atom Economy
High (Water is byproduct)
Low (Iron oxide waste)
Halogen Tolerance
Poor (Debromination risk)
Excellent
Scalability
High (Flow/Batch compatible)
Medium (Waste disposal limits)
Solubility Strategy
Aqueous Alkaline Media
Acetic Acid/Ethanol Reflux
Mechanistic Pathway
The reduction proceeds through the nitroso and hydroxylamine intermediates. Accumulation of the hydroxylamine intermediate (Step 2) is a known safety hazard (thermal instability) and a purity risk (formation of azoxy dimers).
Figure 1: Stepwise reduction pathway. Note the red node indicating the hydroxylamine intermediate, which must be driven to completion to avoid azoxy byproducts.
Best for: Clean substrates, scale-up, and non-halogenated scaffolds.
Rationale: By converting the carboxylic acid to its water-soluble sodium salt, we eliminate the need for flammable organic solvents and ensure the product remains in solution during hydrogenation, preventing catalyst encapsulation.
Materials:
Substrate: 5-nitro-2-(methylsulfonyl)benzoic acid
Catalyst: 5% Pd/C (50% water wet, Escat™ or similar)
Solubilization: In a reaction vessel, suspend 10.0 g (40.8 mmol) of the nitro acid in 45 mL of water. Slowly add 1M NaOH (approx. 41-42 mL) while stirring until the pH reaches 7.5–8.0. The solution should become clear yellow.
Expert Tip: Do not exceed pH 9.0. High pH can damage the silica support of some catalysts or induce side reactions.
Catalyst Charge: Under an inert atmosphere (
), add 0.4 g of 5% Pd/C (wet).
Safety: Pd/C is pyrophoric when dry. Always keep it wet and add it to the liquid, never the reverse.
Hydrogenation: Purge the vessel with
(3x) and then (3x). Agitate vigorously at room temperature under 3 bar (45 psi) pressure.
Monitoring: Reaction is typically complete in 2–4 hours. Monitor by HPLC (254 nm). Look for the disappearance of the nitro peak and the absence of the hydroxylamine intermediate (
relative to product).
Workup: Filter the mixture through a Celite pad to remove Pd/C. Wash the pad with 10 mL water.
Isolation: Acidify the filtrate carefully with 6M HCl to pH 3.5–4.0. The amino acid product will precipitate as a white/off-white solid.[2]
Purification: Filter the solid, wash with cold water (2 x 20 mL), and dry in a vacuum oven at 50°C.
Best for: Halogenated scaffolds (e.g., if a Chlorine is present on the ring) or sulfur-contaminated batches.
Rationale: Iron reduction is chemoselective and tolerates sulfur poisons that deactivate Pd. The challenge is the "Bechamp sludge" (iron oxides). This protocol uses an extractive workup to avoid filtration issues.
Setup: In a 3-neck flask equipped with a reflux condenser and mechanical stirrer (magnetic stirring often fails due to iron clumping), dissolve 5.0 g of substrate in 50 mL Ethanol and 12 mL Glacial Acetic Acid.
Activation: Heat the mixture to 60°C.
Addition: Add Iron powder (5.0 eq, ~5.7 g) portion-wise over 20 minutes.
Exotherm Alert: The reaction is exothermic. Control addition rate to maintain a gentle reflux.
Reflux: Heat to reflux (approx. 80°C) for 2–3 hours.
Endpoint: TLC (MeOH/DCM 1:9) will show a highly polar fluorescent spot (amine) at the baseline compared to the starting material.
Use the following logic flow to troubleshoot low yields or incomplete reactions.
Figure 2: Troubleshooting logic for catalytic hydrogenation failures.
Safety & Handling
2-(methylsulfonyl)benzoic acid derivatives: Generally irritants. Avoid inhalation.
Palladium on Carbon: Pyrophoric. Store under water. Dispose of in dedicated heavy metal waste containers.
Hydrogen Gas: Extremely flammable. Ensure proper grounding of equipment to prevent static discharge.
References
Almac Group. (2020). FAST Hydrogenations as a Continuous Platform for Green Aromatic Nitroreductions. Synlett.[5] Link
BenchChem. (2025).[3] Application Notes and Protocols for the Reduction of 5-Methyl-2-nitrobenzoic Acid.[3]Link
Gamble, A. B., et al. (2007). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation.[6] Synthetic Communications.[5] Link
Owsley, D. C., & Bloomfield, J. J. (1977). The reduction of nitroarenes with iron/acetic acid.[2][5][6] Synthesis.[2][3][4][5][6][7][8][9] Link
Rahman, M. T., et al. (2020).[10] Hydrogenation of nitrobenzoic acids in water: A green and efficient process.[10] Synlett.[5] Link
The Methylsulfonyl Group: A Premier Leaving Group for Nucleophilic Aromatic Substitution (SNAr) Reactions
An Application and Protocol Guide Introduction: Beyond Halides in SNAr Chemistry For researchers, scientists, and professionals in drug development, the quest for efficient and predictable synthetic methodologies is perp...
Author: BenchChem Technical Support Team. Date: February 2026
An Application and Protocol Guide
Introduction: Beyond Halides in SNAr Chemistry
For researchers, scientists, and professionals in drug development, the quest for efficient and predictable synthetic methodologies is perpetual. The Nucleophilic Aromatic Substitution (SNAr) reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-heteroatom and carbon-carbon bonds on aromatic and heteroaromatic scaffolds. While traditionally reliant on halide leaving groups, the strategic use of the methylsulfonyl group (-SO₂Me) has emerged as a powerful alternative, offering significantly enhanced reactivity and unique selectivity.
This guide provides a comprehensive overview of the theoretical underpinnings and practical applications of the 2-methylsulfonyl group as a leaving group in SNAr reactions. We will delve into the mechanistic principles that govern its exceptional performance, present detailed protocols for its implementation, and explore its utility in the synthesis of complex molecules and pharmacologically active agents.
Part 1: Theoretical Framework and Mechanistic Insights
The SNAr Mechanism: An Addition-Elimination Pathway
The SNAr reaction is not a concerted process like its aliphatic Sₙ2 counterpart. Instead, it proceeds via a two-step addition-elimination mechanism.[1][2][3]
Nucleophilic Attack (Rate-Determining Step): A nucleophile attacks the electron-deficient aromatic ring at the carbon atom bearing the leaving group (the ipso-carbon). This initial attack is typically the rate-determining step as it temporarily disrupts the ring's aromaticity.[4] This forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[1][5][6]
Elimination and Aromatization (Fast Step): The leaving group departs, taking its bonding electrons, which allows the aromaticity of the ring to be restored. This step is generally fast.[1][4]
The presence of strong electron-withdrawing groups (EWGs) positioned ortho or para to the leaving group is crucial for activating the ring towards nucleophilic attack and for stabilizing the anionic Meisenheimer intermediate.[2][3][7]
Figure 1: The two-step addition-elimination pathway of the SNAr reaction.
Why is the Methylsulfonyl Group an Exceptional Leaving Group?
The efficacy of a leaving group is fundamentally determined by its ability to stabilize the negative charge it accepts upon bond cleavage. Good leaving groups are typically weak bases, meaning they are the conjugate bases of strong acids.[8] The methylsulfonyl group excels in this regard for several key reasons:
High Electronegativity and Inductive Effect: The sulfur atom in the methylsulfonyl group is in a high (+VI) oxidation state and is bonded to two highly electronegative oxygen atoms. This creates a powerful electron-withdrawing inductive effect, making the ipso-carbon highly electrophilic and susceptible to nucleophilic attack.
Superior Anion Stabilization: The resulting methanesulfinate anion (CH₃SO₂⁻) is exceptionally stable. The negative charge is extensively delocalized through resonance across the two oxygen atoms. This high degree of stabilization is reflected in the low pKa of its conjugate acid, methanesulfinic acid.
Dual Role as Activator and Nucleofuge: Unlike many leaving groups, the sulfone itself acts as a potent electron-withdrawing group, further activating the aromatic ring towards the initial nucleophilic attack. This dual functionality makes it particularly effective in SNAr chemistry.[9]
The superiority of the methylsulfonyl group is not merely theoretical. Experimental data quantitatively demonstrates its enhanced reactivity compared to other leaving groups, such as the analogous methylthio (-SMe) group.
Leaving Group
Conjugate Acid
pKa of Conjugate Acid
Leaving Group Ability
Methylsulfonyl (-SO₂Me)
Methanesulfonic acid (CH₃SO₃H)
~ -1.9
Excellent
Methylthio (-SMe)
Protonated Dimethyl Sulfide ((CH₃)₂SH⁺)
~ -7
Poor to Moderate
Table 1: A comparison of leaving group ability based on the pKa of the corresponding conjugate acids. A lower pKa indicates a stronger acid and a more stable, weaker conjugate base, which translates to a better leaving group.
Kinetic studies provide striking evidence. In a comparative study of nucleophilic substitution on furan derivatives, the methylsulfonyl-substituted compound reacted over 850,000 times faster than its methylthio counterpart.
Part 2: Applications in Research and Drug Development
The predictable and high reactivity of the methylsulfonyl leaving group has made it an invaluable tool in various fields, particularly in the synthesis of pharmaceuticals and functional materials.
Drug Discovery and Medicinal Chemistry: The SNAr reaction is a workhorse for assembling complex drug candidates. The methylsulfonyl group facilitates the introduction of diverse nucleophiles (amines, alcohols, thiols) onto heterocyclic and aromatic cores, which are prevalent in bioactive molecules. Its high reactivity allows for milder reaction conditions, which improves functional group tolerance and is crucial for late-stage functionalization of complex intermediates.[10][11]
Targeted Covalent Inhibitors: In the design of targeted covalent inhibitors, warhead reactivity must be precisely tuned to achieve selective modification of a target protein, often a cysteine residue. Aromatic sulfones have been successfully employed as tunable warheads where the methylsulfonyl group is displaced by a nucleophilic amino acid side chain. For instance, 2-methylsulfonyl-pyrimidines readily react with glutathione (GSH), a model biological nucleophile, whereas the corresponding 2-methylthio-pyrimidines show no reaction, highlighting the sulfone's superior reactivity for bioconjugation.
Polymer Synthesis: The efficiency of the SNAr reaction with methylsulfonyl leaving groups has been leveraged for the transition metal-free synthesis of advanced polymers, such as hyperbranched poly(arylene pyrimidine ether)s.[12] This approach offers flexibility in monomer design and avoids potentially toxic heavy metal catalysts.
Figure 2: Key application areas for SNAr reactions utilizing the methylsulfonyl leaving group.
Part 3: Experimental Protocols
The following section provides a general, representative protocol for an SNAr reaction using a methylsulfonyl-activated substrate.
Protocol: Synthesis of a 4-Aryloxyquinoline via SNAr
This protocol is adapted from methodologies used for the synthesis of complex heterocyclic ethers, demonstrating the displacement of a methylsulfonyl group by an alcohol nucleophile.[11]
Reaction Scheme:
Materials:
4-(Methylsulfonyl)quinoline (1.0 eq)
Alcohol (R-OH) (1.2 - 2.0 eq)
Sodium hydride (NaH), 60% dispersion in mineral oil (1.5 - 2.5 eq)
Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
Preparation: Under an inert atmosphere (Nitrogen or Argon), add the alcohol (1.2 eq) to a stirred suspension of sodium hydride (1.5 eq) in anhydrous DMF at 0 °C.
Causality: The alcohol is deprotonated by the strong base (NaH) to generate the more nucleophilic alkoxide in situ. Performing this at 0 °C controls the initial exothermic reaction and hydrogen gas evolution.[5]
Alkoxide Formation: Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes. The mixture should become a clear solution or a uniform suspension.
SNAr Reaction: Dissolve the 4-(methylsulfonyl)quinoline (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the prepared alkoxide solution at room temperature.
Reaction Monitoring: Heat the reaction mixture to the desired temperature (e.g., 60-100 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Trustworthiness: Regular monitoring is critical to prevent side reactions or degradation from prolonged heating and ensures the reaction is stopped at the optimal point.
Workup: Cool the reaction mixture to room temperature and then carefully quench by slowly adding saturated aqueous NH₄Cl solution.
Causality: Quenching with a mild acid source like NH₄Cl neutralizes the excess base and protonates any remaining alkoxide, ensuring safe handling.
Extraction: Transfer the mixture to a separatory funnel and dilute with water and ethyl acetate. Separate the layers. Extract the aqueous layer two more times with ethyl acetate.
Washing: Combine the organic extracts and wash sequentially with water and then brine.
Causality: The water wash removes residual DMF, and the brine wash removes residual water from the organic layer, aiding in the drying process.
Drying and Concentration: Dry the combined organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent in vacuo using a rotary evaporator.
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 4-aryloxyquinoline product.
Figure 3: A generalized experimental workflow for the SNAr displacement of a methylsulfonyl group.
Part 4: Troubleshooting and Optimization
Problem
Potential Cause
Suggested Solution
No or Slow Reaction
1. Insufficiently strong base. 2. Nucleophile is too weak. 3. Reaction temperature is too low.
1. Use a stronger base (e.g., NaH, KHMDS). 2. Ensure complete deprotonation of the nucleophile before adding the substrate. 3. Incrementally increase the reaction temperature (e.g., in 10-20 °C steps).
Multiple Products / Side Reactions
1. Reaction temperature is too high. 2. Presence of multiple nucleophilic sites on the nucleophile. 3. Degradation of starting material or product.
1. Lower the reaction temperature. 2. Use a protecting group strategy for the nucleophile. 3. Ensure an inert atmosphere; degas solvents if necessary.
Difficulty in Product Isolation
1. Product is highly polar. 2. Residual high-boiling solvent (DMF/DMSO).
1. Use a more polar eluent system for chromatography or consider reverse-phase chromatography. 2. During workup, perform multiple aqueous washes to remove DMF/DMSO. For trace amounts, consider lyophilization or high-vacuum distillation.
Conclusion
The 2-methylsulfonyl group is a highly effective and versatile leaving group for nucleophilic aromatic substitution reactions. Its strong electron-withdrawing nature both activates the aromatic substrate and stabilizes the departing anion, leading to significantly enhanced reaction rates compared to traditional leaving groups. This reactivity, combined with predictable outcomes and improved functional group tolerance under milder conditions, has solidified its role as an indispensable tool in modern organic synthesis, from the construction of complex polymers to the discovery of life-saving medicines. Understanding the principles and protocols outlined in this guide will empower researchers to effectively leverage this powerful synthetic strategy in their own work.
Sulphinyl, sulphonyl, and sulphonium groups as leaving groups in aromatic nucleophilic substitutions. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]
(PDF) Methylsulfone as a leaving group for synthesis of hyperbranched poly(arylene pyrimidine ether)s by nucleophilic aromatic substitution. ResearchGate. [Link]
Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]
SNAr Enables Click-Like Assembly of Diverse and Diversifiable Atropisomers for Med Chem. Springer Nature. [Link]
Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Journal of the American Chemical Society. [Link]
Sulfone-Mediated SNAr Reaction as a Powerful Tool for the Synthesis of 4-Quinolinyl Ethers and More-Application to the Synthesis of HCV NS3/4a Protease Inhibitor BI 201420. ResearchGate. [Link]
What Makes A Good Leaving Group?. Master Organic Chemistry. [Link]
Tunable aromatic sulfoxides and sulfones as cysteine-targeting warheads: exploring the structure-reactivity relationship. ChemRxiv. [Link]
Selected syntheses and reactions of sulfones. ResearchGate. [Link]
SNAr Reaction in Common and Emerging N-based Dipolar Aprotic Solvents. WordPress. [Link]
Nucleophilic Aromatic Substitution: Aryl halides un active toward nucleophilic reagents, aryl halides undergo nucleophilic subs. SlideShare. [Link]
Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4- nitroanisole in MeOH-Me2SO mixtures of varying composition: One reaction with two mechanistic pathways. ResearchGate. [Link]
Effects of Methyl Substitution and Leaving Group on E2/SN2 Competition for Reactions of F− with RY (R = CH3, C2H5, iC3H7, tC4H9; Y = Cl, I). PMC. [Link]
Leaving Groups and Heteroarenes in Nucleophilic Aromatic Substitutions. YouTube. [Link]
Short Notes on Nucleophilic Aromatic Substitution. Longdom Publishing. [Link]
(PDF) A New Leaving Group in Nucleophilic Aromatic Substitution Reactions (S N Ar). ResearchGate. [Link]
Application Note: Chemoselective Functionalization of 5-Nitro-2-Sulfonylbenzoate Scaffolds
Abstract & Strategic Overview The 5-nitro-2-sulfonylbenzoate scaffold (typically utilized as Methyl 2-(chlorosulfonyl)-5-nitrobenzoate ) represents a "privileged structure" in medicinal chemistry. It offers three orthogo...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Overview
The 5-nitro-2-sulfonylbenzoate scaffold (typically utilized as Methyl 2-(chlorosulfonyl)-5-nitrobenzoate ) represents a "privileged structure" in medicinal chemistry. It offers three orthogonal vectors for diversification, enabling the rapid generation of high-density combinatorial libraries. This scaffold is a critical intermediate in the synthesis of Saccharin derivatives , Sultams , and Bcl-2 family inhibitors (e.g., Venetoclax analogs).
The core challenge in utilizing this scaffold is chemoselectivity .[1] The molecule contains three electrophilic or reducible sites with distinct reactivity profiles:
C-2 Sulfonyl Chloride: Highly reactive electrophile (Hard/Soft character depends on nucleophile).
C-1 Carboxylate (Ester): Moderately reactive electrophile; sensitive to hydrolysis.
C-5 Nitro Group: Reducible handle; requires specific conditions to avoid chemoselectivity issues with the sulfonamide or ester.
This guide provides validated protocols and reagent choices to selectively engage each site without compromising the integrity of the others.
The Reactivity Hierarchy (Theory)
To successfully functionalize this scaffold, one must follow the thermodynamic and kinetic hierarchy of the functional groups.
Tier 1 (Most Reactive): The Sulfonyl Chloride (
) . It reacts rapidly with amines and alcohols at .
Tier 2 (Intermediate): The **Nitro Group (
)*. Once the sulfonamide is established, the nitro group can be reduced to an aniline. Crucial Note: Standard hydrogenation () often fails due to catalyst poisoning by the sulfur atom or competing dechlorination if halogens are present.
Tier 3 (Least Reactive): The Ester (
) . This group is generally preserved until the final step, where it can be hydrolyzed to the acid or converted to a primary amide.
Visualizing the Workflow
The following diagram illustrates the logical flow of functionalization, highlighting the "fork in the road" between linear functionalization and cyclization (Saccharin formation).
Caption: Figure 1. Chemoselective diversification pathways for 5-nitro-2-sulfonylbenzoates.
Reagents & Protocols
Protocol A: Selective C-2 Sulfonylation (The "Anchor" Step)
Objective: Install the primary diversity element at the sulfonyl group without hydrolyzing the methyl ester or cyclizing to the saccharin (unless desired).
Mechanism: Nucleophilic substitution at sulfur.
Key Reagent:DIPEA (N,N-Diisopropylethylamine) or 2,6-Lutidine .
Why? Pyridine is often too nucleophilic and can form a reactive sulfonyl-pyridinium intermediate that promotes side reactions (like hydrolysis). Sterically hindered bases like DIPEA prevent this.
Experimental Procedure:
Preparation: Dissolve Methyl 2-(chlorosulfonyl)-5-nitrobenzoate (1.0 equiv) in anhydrous DCM (Dichloromethane) or THF .
Note: Avoid DMF if possible; dimethylamine impurities in DMF can react with the sulfonyl chloride.
Addition: Cool to
. Add the amine nucleophile (1.05 equiv).
Base: Add DIPEA (1.2 equiv) dropwise over 10 minutes.
Reaction: Stir at
for 1 hour, then warm to Room Temperature (RT) for 2 hours.
Workup: Dilute with DCM, wash with
(to remove excess amine/base), then brine. Dry over .[2]
Troubleshooting:
Issue: Formation of Saccharin (cyclic imide).
Solution: This occurs if the amine attacks the ester after forming the sulfonamide. Keep the temperature strictly
and avoid excess base.
Protocol B: Chemoselective Nitro Reduction (The "Pivot" Step)
Objective: Reduce the C-5 nitro group to an aniline (
) without cleaving the sulfonamide (S-N bond) or hydrolyzing the ester.
Reagent of Choice:Iron Powder / Ammonium Chloride (
:NOT RECOMMENDED. The sulfur in the sulfonamide can poison the Pd catalyst, leading to stalled reactions. Alternatively, if halogens are present (e.g., 2-chloro analogs), Pd will cause dehalogenation.
: Effective but workup is messy (tin emulsions) and can cause ester hydrolysis due to Lewis acidity.
: Operates at neutral/mildly acidic pH, preserving the ester and sulfonamide.
Experimental Procedure:
Solvent System: Dissolve the nitro-sulfonamide intermediate in EtOH : Water (4:1) .
Reagents: Add Iron powder (5.0 equiv, <325 mesh) and Ammonium Chloride (5.0 equiv).
Reaction: Heat to
with vigorous stirring (mechanical stirring recommended for scale >5g).
Monitoring: Monitor by LCMS (disappearance of
peak, appearance of or intermediates, then final amine).
Workup: Filter hot through a Celite pad. Wash the pad with EtOAc. Concentrate the filtrate. The product is usually pure enough for the next step.
Note: If using the sulfonyl chloride precursor, one can synthesize Sultams (cyclic sulfonamides) by reacting with amino-alcohols, followed by an intramolecular Mitsunobu or
cyclization.
Data Summary: Reagent Compatibility Matrix
Functional Group
Reagent
Compatibility
Risk / Notes
Sulfonyl Chloride
Primary Amines
High
Forms sulfonamide. Keep cold to avoid cyclization.
Alcohols
Medium
Requires stronger base; competes with hydrolysis.
Nitro Group
Low
Catalyst poisoning by sulfur; dehalogenation risk.
High
Gold Standard. Preserves ester and sulfonamide.
Medium
Good reactivity, but difficult emulsion workup.
Ester
High
Standard hydrolysis to acid (Tier 3 step).
Medium
Converts ester to amide; may cause saccharin cyclization.
Analytical Validation (Self-Validating the Protocol)
To ensure the protocol worked, look for these specific signatures:
NMR (Sulfonylation Step):
Disappearance of the broad
(if acid) or shift in aromatic protons.
Appearance of the amide
proton (typically 7.5–9.0 ppm, exchangeable).
Check: If the methyl ester singlet (
3.9 ppm) disappears, you have likely cyclized to the saccharin or hydrolyzed the ester.
LCMS (Reduction Step):
Nitro compounds do not ionize well in ESI+. Look for the weak
or strong .
The Amine product will ionize strongly (
).
Mass Shift: The mass should decrease by 30 Da (
: ).
References
BenchChem. Selective reduction of nitro group in presence of sulfonamide and ester. (2025).[1][2][5] Retrieved from
MDPI. Synthesis of Novel Saccharin Derivatives. (2017).[6] Retrieved from
Google Patents. Method for producing saccharin (CN101130524B). Retrieved from
National Institutes of Health (NIH). Late-stage functionalization of 5-nitrofurans derivatives. (2023).[7][8] Retrieved from
ChemicalBook. Methyl 2-(chlorosulfonyl)-5-nitrobenzoate Product Properties. (2025).[1][2][5] Retrieved from
Technical Support Center: Optimizing SNAr of ortho-Methylsulfonyl Groups
Ticket ID: SNAR-SO2ME-OPT Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Introduction: The "Masked" Reactivity Strategy Welcome to the Technical Support Center. You are likely...
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: SNAR-SO2ME-OPT
Status: Open
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Introduction: The "Masked" Reactivity Strategy
Welcome to the Technical Support Center. You are likely accessing this guide because you are utilizing the methylsulfonyl (-SO2Me) moiety as a leaving group in a Nucleophilic Aromatic Substitution (SNAr) reaction.
The -SO2Me group is a "privileged" leaving group in drug discovery (particularly in kinase inhibitor synthesis) because it offers a unique strategic advantage: Late-Stage Activation . A precursor sulfide (-SMe) is chemically inert to many conditions, allowing you to build complex scaffolds before "switching on" the leaving group capability via oxidation to the sulfone.
However, the ortho-position introduces steric challenges that can kill yield if not managed correctly. This guide synthesizes mechanistic rigor with troubleshooting protocols to maximize your isolated yield.
Module 1: Reaction Design & Setup (The "Golden Standard")
Before troubleshooting failure, ensure your baseline protocol aligns with the kinetic realities of sulfone displacement.
The Reactivity Hierarchy
Users often incorrectly assume -SO2Me behaves exactly like a halogen. In SNAr, the rate-determining step (RDS) is usually the nucleophilic attack (formation of the Meisenheimer complex).
Leaving Group Ability (SNAr): F > NO2 > SO2Me > Cl ≈ Br > I
Why? Fluorine is the fastest not because the C-F bond is weak (it's strong), but because its high electronegativity lowers the energy of the transition state for the incoming nucleophile.[1]
The Sulfone Advantage: The -SO2Me group is strongly electron-withdrawing (
), making it comparable to halogens in activating the ring, but it is bulkier .
Recommended "Starting Point" Conditions
Variable
Recommendation
Technical Rationale
Solvent
DMSO (Anhydrous)
Critical: DMSO solvates cations (K+, Na+) effectively but leaves the nucleophilic anion "naked" and highly reactive. Rate enhancements of 10–10 vs. alcohols are common [1].
Base
Cs₂CO₃ or DIPEA
Cesium has a larger ionic radius, improving solubility in organic solvents (the "Cesium Effect"). For amine nucleophiles, organic bases (DIPEA) prevent salt precipitation.
Concentration
0.5 M – 1.0 M
SNAr is bimolecular (second order). High concentration favors the intermolecular reaction over intramolecular side reactions or hydrolysis.
Temperature
0°C to RT
Start cold! ortho-Sulfones are highly activated. High heat promotes decomposition and polymerization.
Module 2: Troubleshooting Guide (FAQs)
Q1: My reaction stalls at 50-60% conversion. Should I heat it to 100°C?
A:Proceed with caution.
Heating an ortho-sulfone often leads to competitive decomposition rather than completion.
Diagnosis: The ortho-methyl group on the sulfone creates a "steric gate." If your nucleophile is bulky (e.g., a secondary amine or functionalized phenol), it cannot access the electrophilic carbon effectively.
The Fix:
Switch Solvent: If using DMF or NMP, switch to DMSO . The "naked anion" effect often overcomes the steric barrier without adding heat.
Add 18-Crown-6: If using K2CO3, adding a crown ether can solubilize the carbonate, increasing the effective basicity.
Microwave: If heat is necessary, use microwave irradiation (sealed vessel) for short bursts (10-20 min) rather than prolonged reflux, which degrades the sulfone.
Q2: I see a new spot on TLC/LCMS that corresponds to [M-SO2Me + OH]. Is this hydrolysis?
A:Yes. This is the "Water Competition" failure mode.
The -SO2Me group is so activated that trace water in your solvent (or wet base) acts as a nucleophile, converting your substrate into a phenol.
The Fix:
Use anhydrous DMSO (stored over molecular sieves).
Flame-dry your glassware.
Crucial Check: Is your base hygroscopic? K2CO3 absorbs water rapidly. Grind it fresh and dry it under vacuum before use.
Q3: My starting material (sulfone) purity is 95%, but the reaction fails. Why?
A:Check the oxidation state.
If you prepared the sulfone via mCPBA or Oxone oxidation of a sulfide, you may have contaminating Sulfoxide (-SOMe) .
The Science: The sulfoxide is a much poorer leaving group than the sulfone. Furthermore, it is chiral and can complicate workup.
Protocol: Run a generic proton NMR. The -SO2Me singlet usually appears around 3.2–3.4 ppm , while the -SOMe singlet is upfield around 2.7–2.8 ppm . If you see the sulfoxide, re-oxidize before attempting SNAr.
Module 3: Visualizing the Pathway
The following diagram illustrates the critical decision pathways for optimizing the displacement yield.
Figure 1: Decision logic for optimizing SNAr displacement of ortho-methylsulfonyl groups.
Module 4: Safety & Scalability (The "Process" View)
Warning: Methyl sulfones are generally stable, but the reaction conditions (heat + polar aprotic solvents) can lead to thermal runaways.
Thermal Stability: Sulfinates (byproducts) and sulfones can decompose exothermically. Always perform a DSC (Differential Scanning Calorimetry) scan before scaling above 10g.
Workup Hazard: DMSO is difficult to remove.
Don't distill DMSO off at high heat (risk of decomposition).
Do use a water wash: Pour the reaction mixture into 10x volume of water/brine. The product usually precipitates (if solid) or can be extracted into EtOAc (if liquid). The DMSO stays in the aqueous layer.
References
Solvent Effects in SNAr: Ashenhurst, J. "Nucleophilic Aromatic Substitution (SNAr): The Effect of Solvent." Master Organic Chemistry. Available at: [Link]
Methyl Sulfone as Leaving Group: Guan, Y. et al. "Methylsulfone as a leaving group for synthesis of hyperbranched poly(arylene pyrimidine ether)s by nucleophilic aromatic substitution."[2] RSC Advances, 2015, 5, 12821-12826. Available at: [Link]
Kinetics & Mechanism: El Guesmi, N. et al. "Electronic and solvent effects on kinetics of SNAr substitution reactions... in MeOH–Me2SO mixtures."[3] Monatshefte für Chemie, 2014. Available at: [Link]
Leaving Group Comparison: "Nucleophilic Aromatic Substitution: Introduction and Mechanism." Master Organic Chemistry. Available at: [Link]
Solving solubility issues of 2-(methylsulfonyl)-5-nitrobenzoic acid in water
Executive Summary This guide addresses the solubility challenges associated with 2-(methylsulfonyl)-5-nitrobenzoic acid , a highly polar yet crystalline aromatic acid often used as a scaffold in agrochemical and pharmace...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide addresses the solubility challenges associated with 2-(methylsulfonyl)-5-nitrobenzoic acid , a highly polar yet crystalline aromatic acid often used as a scaffold in agrochemical and pharmaceutical synthesis.[1][2]
Users frequently encounter precipitation in aqueous media and limited solubility in non-polar organics.[2][3] This behavior is governed by the interplay between the strong crystal lattice energy of the nitro-sulfonyl motif and the ionization state of the carboxylic acid.[1][3] This guide provides validated protocols for solubilization via pH manipulation (Salt Formation) and Cosolvent Engineering .[2][3]
Module 1: The Chemistry of Dissolution
To solve solubility issues, one must understand the molecule's "switch":
The "Off" State (Free Acid): At pH < 3, the molecule is protonated.[2][3] The electron-withdrawing nitro (
) and methylsulfonyl () groups create a rigid, polar lattice that resists dissolution in water (typically ).[1][2][3]
The "On" State (Carboxylate Salt): At pH > 5, the carboxylic acid deprotonates.[2][3] The resulting anion is highly water-soluble due to ion-dipole interactions.[1][2]
Key Physical Parameters (Estimated based on Structural Analogs):
Property
Value / Characteristic
Implication
pKa
~2.5 – 3.0
Stronger acid than benzoic acid.[1][2] Requires mild base for activation.[2][3]
LogP
~0.6 – 0.9
Moderately lipophilic in acid form; prefers organic solvents.[2][3]
| H-Bond Acceptors | Sulfonyl oxygens, Nitro oxygens | Good solubility in DMSO/DMF.[1][2] |
Module 2: Validated Solubilization Protocols
Protocol A: High-Concentration Aqueous Preparation (The "Salt Switch")
Use this for biological assays, hydrogel formulation, or aqueous reactions.[3]
Calculate Stoichiometry: Weigh the target mass of the acid. Calculate the moles.
Prepare Base Solution: Dissolve 1.05 equivalents of
in 80% of the final volume of water.
Expert Tip: Avoid strong bases like NaOH if the solution will be stored for long periods, as the sulfonyl group can be sensitive to nucleophilic attack at very high pH (>12).[3]
Use this for analytical standards (HPLC) or organic synthesis.[1][2][3]
Recommended Solvents:
DMSO (Dimethyl Sulfoxide): Solubility > 100 mg/mL.[2][3] Best for frozen stocks.[2][3]
DMF (Dimethylformamide): High solubility.[2][3] Good for chemical reactions.[2][3]
Methanol/Ethanol: Moderate solubility (~20-50 mg/mL).[1][2][3] Heating may be required.[2][3][4]
Workflow:
Dissolve the solid in pure DMSO to create a 1000x Master Stock (e.g., 100 mM).[2][3]
Sonicate for 5 minutes to ensure breakdown of crystal aggregates.
Dilute this stock into your aqueous buffer.
Warning: Rapid dilution into water may cause "crashing out" (precipitation).[2][3] To prevent this, add the DMSO stock dropwise to a rapidly stirring vortex of buffer.[3]
Module 3: Troubleshooting & FAQs
Q1: My solution precipitated after sitting in the fridge (4°C). Why?
Diagnosis: This is likely Sodium Salt Crystallization or pH Drift .[1][2][3]
Mechanism: Solubility decreases with temperature.[1][2][3] If you prepared a saturated solution at room temperature, cooling drives it to supersaturation.[2][3] Alternatively, absorption of atmospheric
Directly adding the free acid solid to media (usually pH 7.[2][3]4) is risky because the dissolution rate is slow, and local acidity can damage cells.[2][3]
Best Practice: Dissolve in DMSO (Protocol B) and keep final DMSO concentration < 0.5% (v/v), OR prepare the Sodium Salt in PBS (Protocol A) and filter-sterilize.[2][3]
Q3: I see a color change from pale yellow to deep orange at high pH. Is it degrading?
Diagnosis: Likely a Charge-Transfer Complex or Meisenheimer Complex formation.[1][2]
Explanation: Nitro-aromatics are electron-deficient.[1][2] At high pH (pH > 10), hydroxide ions can interact with the aromatic ring, causing a bathochromic shift (yellow
Action: This is often reversible.[2][3] Neutralize to pH 7.[2][3] If the color persists or you detect new peaks on HPLC, degradation (hydrolysis of the sulfone) may have occurred.[3] Stay below pH 9 to avoid this.
Module 4: Decision Logic & Mechanism
The following diagram illustrates the decision process for selecting the correct solubilization strategy based on your application.
Caption: Decision tree for solubilizing 2-(methylsulfonyl)-5-nitrobenzoic acid based on concentration and application requirements.
Module 5: Chemical Speciation Visualization
Understanding the species present at different pH levels is critical for stability and solubility.[2][3]
Caption: Chemical speciation shift. Solubility is driven by converting the insoluble free acid to the soluble carboxylate anion.[1][3]
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 519683, 2-Methyl-5-nitrobenzoic acid (Analogous Structure).[1][2] Retrieved from [Link][1][2][3]
Syngenta Limited (2001). Mesotrione: A new herbicide for weed control in maize.[2][3] (Note: Discusses the solubility properties of the structural isomer 2-nitro-4-methylsulfonylbenzoic acid). Retrieved from [Link][1][2][3][5]
Organic Syntheses (1925). Nitration of Benzoic Acid Derivatives.[2][3] Org.[2][3][6] Synth. 1925, 5,[3] 83. Retrieved from [Link]
Technical Support Center: Chemoselective Nitro Reduction of Sulfonyl-Benzoic Acids
Welcome to the technical support center for the selective reduction of nitro groups in sulfonyl-benzoic acid derivatives. This resource is designed for researchers, scientists, and drug development professionals to provi...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the selective reduction of nitro groups in sulfonyl-benzoic acid derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) for navigating the challenges of this specific transformation. Achieving high chemoselectivity while preserving both the sulfonyl and carboxylic acid functionalities is paramount, and this guide offers field-proven insights and solutions to common experimental issues.
Frequently Asked Questions (FAQs)
Q1: What are the primary side reactions to consider when reducing the nitro group on a sulfonyl-benzoic acid scaffold?
The main undesired side reactions are:
Reduction of the Sulfonyl Group (Desulfonylation): Under harsh reductive conditions, the C-S bond of the sulfonyl group can be cleaved, leading to the loss of this functional group entirely.[1][2] This is a significant issue with certain powerful reducing agents or aggressive catalytic hydrogenation conditions.
Reduction of the Carboxylic Acid: While generally less reactive than the nitro group, the carboxylic acid can be reduced to an alcohol, particularly with strong hydride reagents like LiAlH₄ (which are generally unsuitable for this transformation for other reasons as well).[3][4]
Incomplete Reduction: The reaction can stall at intermediate stages, leading to the formation of nitroso, hydroxylamine, or azoxy/azo compounds.[5] This results in a complex product mixture and low yield of the desired aniline.
Catalyst Poisoning: The sulfur atom in the sulfonyl group can act as a poison for many precious metal catalysts, such as Palladium on carbon (Pd/C), leading to deactivation and incomplete reactions.[6][7][8]
Q2: Why is my standard Pd/C catalytic hydrogenation failing or giving a complex mixture?
This is a very common issue. The primary reason is catalyst poisoning.[6] Sulfur-containing compounds, even in high oxidation states like sulfones, can strongly adsorb to the surface of palladium catalysts, blocking the active sites required for hydrogenation.[7][8] This leads to:
Complete lack of reactivity.
Very slow or stalled reactions.
Formation of partially reduced intermediates because the poisoned catalyst lacks the activity to drive the reaction to completion.
While some protocols use additives like diphenylsulfide to moderate Pd/C activity for other selective reductions, for sulfur-containing substrates, it is often better to choose a more robust catalyst or a non-catalytic method.[9]
Q3: Which reduction methods are generally recommended for preserving the sulfonyl group?
For substrates like sulfonyl-benzoic acids, the key is to use methods known for their high chemoselectivity and tolerance to sulfur. The most reliable options fall into two categories:
Metal/Acid Reductions: These are classic, robust, and often the go-to methods.
Iron (Fe) in acidic medium (e.g., Fe/HCl, Fe/NH₄Cl): This is a highly effective, inexpensive, and reliable method that shows excellent tolerance for sulfonyl groups and other functionalities.[3][10][11]
Tin(II) Chloride (SnCl₂): This reagent is known for its mildness and high chemoselectivity, preserving many sensitive functional groups, including sulfones.[3][12][13]
Sulfur-Tolerant Catalytic Hydrogenation:
Platinum on Carbon (Pt/C): Often shows better resistance to sulfur poisoning than Pd/C.[14]
Transfer Hydrogenation: Using a hydrogen donor like hydrazine or ethanol with a suitable catalyst (e.g., Fe₂O₃-MgO or Pt/C) can be very effective and avoids the need for high-pressure H₂ gas.[14][15]
Troubleshooting Guides
Problem 1: Significant Desulfonylation Observed
Symptoms: You observe a major byproduct that lacks the sulfonyl group, as confirmed by LC-MS or ¹H NMR (disappearance of characteristic aromatic protons adjacent to the -SO₂R group).
Root Cause Analysis: Desulfonylation is the reductive cleavage of a carbon-sulfur bond.[1][2] This side reaction is promoted by overly harsh reducing conditions. While aryl sulfones are generally stable, high-pressure catalytic hydrogenation with highly active catalysts (like Raney Nickel at elevated temperatures) or the use of potent single-electron transfer reagents can initiate this undesired pathway. The mechanism often involves the formation of a radical anion intermediate which can fragment.[1]
Solutions:
Switch to a Milder Reagent: Immediately cease using aggressive methods. The most reliable alternative is to switch to a metal/acid system. Tin(II) chloride (SnCl₂) in ethanol or ethyl acetate is an excellent first choice due to its exceptional mildness.[3][12]
Employ Iron-Based Reduction: The "Béchamp reduction" using iron powder with a proton source (like ammonium chloride or acetic acid) is a workhorse in industrial chemistry for its reliability and functional group tolerance, including sulfones.[10][11]
Caption: Decision workflow for addressing unwanted desulfonylation.
Problem 2: Incomplete Reaction & Catalyst Poisoning
Symptoms: The reaction stalls with significant starting material remaining, even after extended time or adding more catalyst. TLC/LCMS shows a mixture of starting material and product (and perhaps some intermediates).
Root Cause Analysis: This is the classic sign of catalyst poisoning by the sulfur atom in your substrate.[6][7] Precious metal catalysts like Pd/C are particularly susceptible. The sulfur atom, with its lone pairs of electrons, binds strongly and often irreversibly to the metal surface, rendering it inactive for the hydrogenation of the nitro group.[6][8]
Solutions:
Avoid Susceptible Catalysts: Do not use standard Pd/C.
Use a Sulfur-Tolerant Catalyst: If a catalytic method is desired, consider a sulfided Pt/C catalyst or specialized ruthenium catalysts that are designed to operate in the presence of sulfur.[6][12]
Adopt Transfer Hydrogenation: Transfer hydrogenation using a system like Pt/C with ethanol as the hydrogen source at elevated temperatures has shown remarkable tolerance to various sulfur functional groups, including sulfones and sulfonic acids.[14][16]
Default to Metal/Acid Systems: As mentioned previously, Fe/HCl or SnCl₂ are immune to this type of catalyst poisoning and are therefore highly reliable alternatives.[3][5]
Method
Typical Conditions
Sulfonyl Group Stability
Key Advantages
Key Disadvantages
H₂ / Pd/C
H₂ (1-50 atm), MeOH/EtOH, RT
Poor to Moderate
High activity (when not poisoned)
Highly susceptible to sulfur poisoning; risk of desulfonylation.
H₂ / Pt/C
H₂ (1-50 atm), various solvents, RT-80°C
Good
More sulfur-tolerant than Pd/C.
Can still be poisoned; higher cost.
Fe / NH₄Cl
EtOH/H₂O, Reflux
Excellent
Robust, inexpensive, sulfur-tolerant, high chemoselectivity.[11]
Stoichiometric iron waste; workup can be tedious.
SnCl₂ • 2H₂O
EtOH or EtOAc, Reflux
Excellent
Very mild, excellent chemoselectivity for many functional groups.[3][12]
Stoichiometric tin waste, which has environmental concerns.[13]
In a round-bottom flask equipped with a reflux condenser, suspend the nitro-sulfonyl-benzoic acid (1.0 eq) in absolute ethanol (approx. 10-20 mL per gram of substrate).
Add solid Tin(II) chloride dihydrate (4.0-5.0 eq) to the suspension.
Heat the mixture to reflux (approx. 78 °C for ethanol) and maintain stirring. Monitor the reaction progress by TLC or LC-MS (typically complete in 2-6 hours).
Once the starting material is consumed, allow the reaction to cool to room temperature.
Concentrate the reaction mixture under reduced pressure to remove most of the ethanol.
Add ethyl acetate to the residue and cool the flask in an ice bath.
Slowly and carefully add saturated aqueous NaHCO₃ solution with vigorous stirring until the solution is basic (pH ~8-9). A thick, white precipitate of tin salts will form.
Filter the entire mixture through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate.
Transfer the filtrate to a separatory funnel. Separate the organic layer.
Extract the aqueous layer two more times with ethyl acetate.
Combine all organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amino-sulfonyl-benzoic acid.
Caption: Simplified reaction pathways in the reduction of nitro-sulfonyl-benzoic acids.
Protocol 2: Reduction using Iron Powder and Ammonium Chloride (Fe/NH₄Cl)
This is a robust, scalable, and cost-effective method.[11]
Materials:
Nitro-sulfonyl-benzoic acid (1.0 eq)
Iron powder (<100 mesh) (5.0 - 10.0 eq)
Ammonium Chloride (NH₄Cl) (5.0 - 10.0 eq)
Ethanol/Water solvent mixture (e.g., 4:1 or 3:1 v/v)
To a round-bottom flask fitted with a reflux condenser, add the nitro-sulfonyl-benzoic acid (1.0 eq), iron powder (5.0-10.0 eq), and ammonium chloride (5.0-10.0 eq).
Add the ethanol/water solvent mixture (15-25 mL per gram of substrate).
Heat the vigorously stirred slurry to reflux. The reaction is often exothermic.
Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 1-4 hours.
Once complete, cool the mixture to room temperature.
Filter the hot reaction mixture through a pad of Celite® to remove the iron powder and iron oxides. Wash the Celite pad thoroughly with hot ethanol.
Combine the filtrates and concentrate under reduced pressure to remove the ethanol.
Dilute the remaining aqueous residue with water and adjust the pH to ~8 with saturated NaHCO₃ solution to ensure the carboxylic acid is deprotonated and the amine is the free base.
Extract the aqueous solution multiple times with ethyl acetate. Note: The product may have high water solubility. Continuous liquid-liquid extraction may be necessary for quantitative recovery.
Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the product.
References
Ethanol as a H2 source: transfer hydrogenation of sulfur and halogen containing nitroarenes with an anti-poisoning platinum on carbon catalyst. RSC Publishing. [Link]
Ethanol as a H2 source: transfer hydrogenation of sulfur and halogen containing nitroarenes with an anti-poisoning platinum on carbon catalyst. RSC Publishing. [Link]
Nitro Reduction - Common Conditions. Organic Chemistry Data. [Link]
Sulfur Vacancy-Promoted Highly Selective Electrosynthesis of Functionalized Aminoarenes via Transfer Hydrogenation of Nitroarenes with H2O over a Co3S4−x Nanosheet Cathode. CCS Chemistry. [Link]
Reduction of sulphur-containing aromatic nitro compounds with hydrazine hydrate over iron(III) oxide-MgO catalyst. ResearchGate. [Link]
Effect of Sulfur or Nitrogen Poisoning on the Activity and Selectivity of Y-Zeolite-Supported Pt–Pd Catalysts in the Hydrogenation of Tetralin. Scilit. [Link]
Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. PMC. [Link]
Final Analysis: Sulfur as a Catalyst Poison. ResearchGate. [Link]
A Practical and Selective Reduction of Nitroarenes Using Elemental Sulfur and Mild Base. ChemRxiv. [Link]
Poisoning effect of some nitrogen compounds on nano-sized nickel catalysts in p-nitrophenol hydrogenation. ResearchGate. [Link]
A new reagent for selective reduction of nitro group. Indian Journal of Chemistry. [Link]
Reduction of nitroaromatic compounds in tin(II) chloride.... ResearchGate. [Link]
Unraveling Molecular Fingerprints of Catalytic Sulfur Poisoning at the Nanometer Scale with Near-Field Infrared Spectroscopy. PMC. [Link]
Recent Advances in C–C Bond Formation via Visible Light-Mediated Desulfonylation and Its Application in the Modification of Biologically Active Compounds. PMC. [Link]
Pd/C–Al–water facilitated selective reduction of a broad variety of functional groups. Green Chemistry (RSC Publishing). [Link]
Iron-Mediated Nitrate Reduction at Ambient Temperature for Deaminative Sulfonylation and Fluorination of Anilines. Journal of the American Chemical Society. [Link]
Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry. [Link]
Desulfonylative Transformations of Sulfones by Transition-Metal Catalysis, Photocatalysis, and Organocatalysis. ACS Publications. [Link]
Continuous reduction process.
More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Master Organic Chemistry. [Link]
Fe-HCl: An Efficient Reagent for Deprotection of Oximes as well as Selective Oxidative Hydrolysis of Nitroalkenes and Nitroalkanes to Ketones. Sciencemadness.org. [Link]
Nitro Reduction - Iron (Fe). Common Organic Chemistry. [Link]
Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide. Organic Chemistry Portal. [Link]
Conditions for Pd/C reduction of alkene. Chemistry Stack Exchange. [Link]
A Comparative Guide to 1H NMR Chemical Shift Distinctions for 2-(methylsulfonyl) and 4-(methylsulfonyl) Aromatic Isomers
Introduction In the landscape of drug discovery and development, the precise characterization of molecular structure is paramount. The differentiation of constitutional isomers is a critical step, as even minor changes i...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of drug discovery and development, the precise characterization of molecular structure is paramount. The differentiation of constitutional isomers is a critical step, as even minor changes in substituent placement on an aromatic ring can profoundly impact a molecule's pharmacological and toxicological profile. Among the arsenal of analytical techniques available to researchers, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands out as a powerful tool for unambiguous structure elucidation. This guide provides an in-depth comparison of the 1H NMR chemical shift signatures of 2-(methylsulfonyl) and 4-(methylsulfonyl) substituted aromatic compounds, using methoxy-substituted benzene as a model system. Understanding these distinctions is crucial for scientists working on the synthesis and characterization of novel chemical entities.
The methylsulfonyl (-SO2CH3) group is a common substituent in medicinal chemistry, often employed to enhance solubility and metabolic stability. Its strong electron-withdrawing nature significantly influences the electronic environment of the aromatic ring, leading to characteristic changes in the 1H NMR spectrum. This guide will delve into the underlying principles governing these chemical shifts and provide a practical framework for distinguishing between the ortho (2-position) and para (4-position) isomers.
Theoretical Framework: Understanding Substituent Effects in 1H NMR
The chemical shift of a proton in an NMR spectrum is highly sensitive to its local electronic environment. In substituted benzene derivatives, the chemical shifts of the aromatic protons are primarily governed by a combination of inductive and resonance effects, as well as through-space anisotropic effects.
Inductive Effects: The electronegative oxygen and sulfur atoms in the methoxy and methylsulfonyl groups, respectively, withdraw electron density through the sigma bonds. This effect is strongest at the ipso-carbon and diminishes with distance.
Resonance Effects: The methoxy group is an electron-donating group (EDG) through resonance, pushing electron density into the aromatic ring, particularly at the ortho and para positions. Conversely, the methylsulfonyl group is a strong electron-withdrawing group (EWG) through resonance, pulling electron density from the aromatic ring, again with the most significant impact at the ortho and para positions.[1]
Anisotropic Effects: The circulation of electrons in the pi system of the benzene ring and in the S=O bonds of the sulfonyl group generates local magnetic fields. These fields can either shield (upfield shift) or deshield (downfield shift) nearby protons, depending on their spatial orientation relative to the functional group.[2][3][4][5] The anisotropic effect of the sulfonyl group is a key factor in the chemical shift differences observed between the 2- and 4-isomers.
The interplay of these effects results in distinct patterns in the aromatic region of the 1H NMR spectrum, allowing for the confident assignment of isomeric structures.
Comparative Analysis of 1H NMR Spectra
To illustrate the chemical shift distinctions, we will compare the experimental 1H NMR data for 4-(methylsulfonyl)anisole with the predicted data for 2-(methylsulfonyl)anisole.
4-(Methylsulfonyl)anisole (Para Isomer)
Due to the symmetry of the para-substituted ring, the 1H NMR spectrum is relatively simple. The two protons ortho to the methoxy group are chemically equivalent, as are the two protons ortho to the methylsulfonyl group. This results in a characteristic AA'BB' spin system, which often appears as two distinct doublets in the aromatic region.
The strong electron-donating effect of the methoxy group shields the ortho protons (H-2/H-6), shifting them upfield. In contrast, the powerful electron-withdrawing nature of the methylsulfonyl group deshields its ortho protons (H-3/H-5), causing a significant downfield shift.
Experimental Data for 4-(Methylsulfonyl)anisole
Proton Assignment
Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
H-2, H-6
7.02
Doublet
8.7
H-3, H-5
7.87
Doublet
8.7
-OCH3
3.88
Singlet
-
-SO2CH3
3.03
Singlet
-
(Source: Supporting Information for Green Chemistry, 2012, DOI: 10.1039/C2GC35634J)
2-(Methylsulfonyl)anisole (Ortho Isomer)
In the case of the ortho-isomer, the proximity of the two substituents breaks the symmetry of the aromatic ring, resulting in four distinct signals for the aromatic protons. The chemical shifts of these protons are influenced by a combination of electronic effects and through-space interactions.
The proton ortho to both the methoxy and methylsulfonyl groups (H-3) is expected to be significantly deshielded due to the combined electron-withdrawing inductive effect of both groups and the anisotropic effect of the sulfonyl group. The proton ortho to the methoxy group and para to the sulfonyl group (H-6) will be strongly deshielded by the sulfonyl group's resonance effect. The proton ortho to the sulfonyl group and para to the methoxy group (H-3) will experience strong deshielding. The remaining protons will have chemical shifts determined by the balance of these competing effects.
Predicted 1H NMR Data for 2-(Methylsulfonyl)anisole
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
H-3
~8.0 - 8.2
Doublet of doublets
H-6
~7.8 - 8.0
Doublet of doublets
H-4
~7.2 - 7.4
Triplet of doublets
H-5
~7.0 - 7.2
Triplet of doublets
-OCH3
~3.9 - 4.1
Singlet
-SO2CH3
~3.1 - 3.3
Singlet
(Prediction based on established substituent effects and anisotropic considerations)
The most notable distinction is the downfield shift of the proton situated between the two substituents (H-3) in the 2-isomer, which is expected to be the most deshielded proton in the aromatic region.
Visualizing the Key Chemical Shift Influences
The following diagrams illustrate the dominant electronic effects influencing the aromatic proton chemical shifts in both isomers.
Figure 1. Electronic influences on aromatic protons.
Experimental Protocol: Acquiring High-Quality 1H NMR Data
To confidently distinguish between the 2- and 4-(methylsulfonyl) isomers, it is essential to acquire high-resolution 1H NMR spectra. The following is a generalized protocol for sample preparation and data acquisition.
1. Sample Preparation:
Weigh approximately 5-10 mg of the purified solid sample.
Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6) in a clean, dry NMR tube. The choice of solvent should be based on the sample's solubility.
Ensure the sample is fully dissolved. Gentle vortexing or sonication may be necessary.
Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.
2. NMR Spectrometer Setup and Data Acquisition:
Insert the NMR tube into the spectrometer.
Lock the spectrometer on the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.
Set the appropriate acquisition parameters, including:
Pulse Angle: A 30-45 degree pulse is typically sufficient for routine 1H NMR.
Acquisition Time: 2-4 seconds to ensure good resolution.
Relaxation Delay: 1-5 seconds to allow for full relaxation of the protons between scans.
Number of Scans: 8-16 scans are usually adequate for samples of this concentration.
Acquire the free induction decay (FID) data.
3. Data Processing:
Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.
Phase the spectrum to ensure all peaks are in the positive absorptive mode.
Calibrate the chemical shift scale by setting the TMS signal to 0 ppm or the residual solvent peak to its known chemical shift.
Integrate the peaks to determine the relative number of protons for each signal.
Analyze the multiplicities and coupling constants to elucidate the spin systems.
Figure 2. 1H NMR data acquisition workflow.
Conclusion
The differentiation of 2- and 4-(methylsulfonyl) substituted aromatic isomers is readily achievable through careful analysis of their 1H NMR spectra. The key distinguishing features arise from the symmetry of the molecule and the combined electronic and anisotropic effects of the substituents. In the para-isomer, a simpler spectrum with two doublets in the aromatic region is observed. The ortho-isomer, lacking this symmetry, displays a more complex pattern of four distinct aromatic signals, with the proton situated between the methoxy and methylsulfonyl groups exhibiting a characteristic downfield shift. By understanding the fundamental principles of 1H NMR and following a robust experimental protocol, researchers can confidently assign the correct isomeric structure, a critical step in the advancement of their research and development endeavors.
References
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
Abraham, R. J., & Mobli, M. (2008). The prediction of 1H NMR chemical shifts in organic compounds. Magnetic Resonance in Chemistry, 46(5), 419–427. [Link]
Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]
Bagno, A., Saielli, G., & Scorrano, G. (2001). A theoretical study of the magnetic anisotropy of the sulfonyl group. Chemistry - A European Journal, 7(8), 1747–1757. [Link]
Supporting Information for Green Chemistry, 2012, DOI: 10.1039/C2GC35634J. [Link]
Jackman, L. M., & Sternhell, S. (1969). Applications of Nuclear Magnetic Resonance Spectroscopy in Organic Chemistry. Pergamon Press.
Friebolin, H. (2010). Basic One- and Two-Dimensional NMR Spectroscopy. Wiley-VCH.
Reactivity in Nucleophilic Aromatic Substitution: A Comparative Analysis of 2-chloro-5-nitrobenzoic acid and 2-methylsulfonyl-5-nitrobenzoic acid
A Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of modern organic synthesis and drug discovery, the strategic functionalization of aromatic rings is a cornerstone of mol...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Researchers, Scientists, and Drug Development Professionals
In the landscape of modern organic synthesis and drug discovery, the strategic functionalization of aromatic rings is a cornerstone of molecular design. Among the array of reactions available, Nucleophilic Aromatic Substitution (SNAr) stands out as a powerful tool for forging carbon-heteroatom bonds. The efficiency of SNAr reactions is exquisitely sensitive to the electronic environment of the aromatic substrate, particularly the nature of the activating groups and the identity of the leaving group. This guide provides an in-depth comparative analysis of the reactivity of two key building blocks: 2-chloro-5-nitrobenzoic acid and 2-methylsulfonyl-5-nitrobenzoic acid . Understanding the nuanced differences in their reactivity is paramount for optimizing reaction conditions, predicting outcomes, and ultimately accelerating the discovery and development of novel chemical entities.
The Theoretical Framework: Understanding Reactivity in SNAr Reactions
Nucleophilic Aromatic Substitution (SNAr) reactions proceed via a distinctive addition-elimination mechanism, a departure from the concerted or stepwise pathways of aliphatic nucleophilic substitutions (S_N1 and S_N2). The generally accepted mechanism involves two key steps:
Nucleophilic Attack and Formation of the Meisenheimer Complex: The reaction is initiated by the attack of a nucleophile on the carbon atom bearing the leaving group. This step is typically the rate-determining step of the reaction. The attack disrupts the aromaticity of the ring, forming a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[1][2]
Elimination of the Leaving Group: In a subsequent, typically faster step, the leaving group departs, taking with it the pair of bonding electrons. This restores the aromaticity of the ring and yields the final substitution product.
The stability of the Meisenheimer complex is a critical factor governing the overall reaction rate. Electron-withdrawing groups (EWGs) positioned ortho or para to the leaving group play a crucial role in stabilizing this intermediate by delocalizing the negative charge through resonance and inductive effects.[3] The more effectively the negative charge is stabilized, the lower the activation energy for the initial nucleophilic attack, and the faster the reaction proceeds.
Visualizing the SNAr Mechanism
Caption: The addition-elimination mechanism of Nucleophilic Aromatic Substitution (SNAr).
Comparative Analysis of Substituent Effects: Chloro vs. Methylsulfonyl
To quantitatively compare the activating effects of the chloro and methylsulfonyl groups, we can turn to Hammett substituent constants (σ). These empirically derived values provide a measure of the electronic influence of a substituent on the reactivity of an aromatic ring. A more positive σ value indicates a stronger electron-withdrawing effect.
Substituent
Hammett Constant (σp)
Hammett Constant (σm)
-Cl
+0.23
+0.37
-SO₂CH₃
+0.72
+0.60
Data sourced from established literature compilations.
The Hammett constants unequivocally demonstrate that the methylsulfonyl (-SO₂CH₃) group is a significantly more powerful electron-withdrawing group than the chloro (-Cl) group , both at the para (σp) and meta (σm) positions. This is attributable to the combined inductive and resonance effects of the sulfonyl group, where the highly electronegative oxygen atoms strongly pull electron density from the aromatic ring.
In the context of our target molecules, both the chloro and methylsulfonyl groups are positioned ortho to the carboxylic acid and meta to the nitro group. While the carboxylic acid itself is an electron-withdrawing group, the dominant activating group for an SNAr reaction at the C-2 position is the nitro group at C-5, which is para to the reaction center. The substituent at the C-2 position, which acts as the leaving group, also influences the reactivity through its own electronic effects.
The much larger positive σ values for the methylsulfonyl group indicate that it will render the carbon atom to which it is attached significantly more electrophilic than the chloro group. This heightened electrophilicity will lead to a lower activation energy for the initial attack by a nucleophile, thus resulting in a faster reaction rate.
The Role of the Leaving Group
In traditional S_N1 and S_N2 reactions, the ability of the leaving group to stabilize a negative charge upon departure is paramount, with the reactivity order being I > Br > Cl > F. However, in SNAr reactions, where the C-Leaving Group bond is not broken in the rate-determining step, a different trend is observed: F > Cl ≈ Br > I.[4] This is because the high electronegativity of fluorine enhances the electrophilicity of the carbon atom it is attached to, thereby accelerating the initial nucleophilic attack.
Experimental Evidence and Data
While a direct kinetic study comparing 2-chloro-5-nitrobenzoic acid and 2-methylsulfonyl-5-nitrobenzoic acid is not available in the published literature, numerous studies on related systems consistently show that substrates with strongly electron-withdrawing sulfonyl groups are highly reactive in SNAr reactions. For instance, the kinetics of SNAr reactions of anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole have been studied, highlighting the activating effect of the sulfonyl groups.[6]
Proposed Experimental Protocol for Comparative Kinetic Analysis
To empirically validate the predicted difference in reactivity, a comparative kinetic study can be designed. This protocol outlines a robust method for determining the second-order rate constants for the reaction of each substrate with a model nucleophile, such as piperidine.
Objective: To determine and compare the second-order rate constants (k₂) for the SNAr reaction of 2-chloro-5-nitrobenzoic acid and 2-methylsulfonyl-5-nitrobenzoic acid with piperidine.
Materials:
2-chloro-5-nitrobenzoic acid
2-methylsulfonyl-5-nitrobenzoic acid (synthesis may be required, potentially via oxidation of the corresponding thioether)
Piperidine (freshly distilled)
Anhydrous Dimethyl Sulfoxide (DMSO)
UV-Vis Spectrophotometer with a thermostatted cell holder
Infrared spectroscopy (IR) peaks for sulfonyl and nitro groups in benzoic acids
Executive Summary: The Diagnostic Challenge In medicinal chemistry, benzoic acid derivatives serve as ubiquitous scaffolds. Two critical pharmacophores often attached to this ring are the Nitro ( ) group (common in metab...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Diagnostic Challenge
In medicinal chemistry, benzoic acid derivatives serve as ubiquitous scaffolds. Two critical pharmacophores often attached to this ring are the Nitro (
) group (common in metabolic precursors and energetic materials) and the Sulfonyl () group (critical in COX-2 inhibitors, diuretics, and antibiotics).
While both groups are strongly electron-withdrawing and possess distinct vibrational modes, they present a specific analytical challenge: spectral overlap in the
region . A novice analyst may misinterpret the symmetric nitro stretch for a sulfonyl asymmetric stretch, leading to structural misassignment.
This guide provides a definitive technical comparison, isolating the unique spectral fingerprints of each group within the benzoic acid environment. It moves beyond basic peak listing to explain the causality of vibrational shifts and offers a self-validating protocol for differentiation.
Mechanistic Grounding: Vibrational Origins
To interpret the spectra accurately, one must understand the physical origins of the bands. Both functional groups are
systems with local symmetry, giving rise to two primary stretching modes: Asymmetric () and Symmetric () .
The Nitro Group (
): The nitrogen atom forms a resonance hybrid with two oxygens. The bond order is effectively 1.5. The high polarity results in very intense bands. The conjugation with the benzoic acid ring lowers the frequency slightly compared to aliphatic nitro compounds.
The Sulfonyl Group (
): The sulfur atom is larger and heavier. While the bond is strong (double bond character), the increased mass of Sulfur compared to Nitrogen generally shifts the stretching frequencies to lower wavenumbers than the corresponding Nitro stretches.
The "Overlap Trap"
The critical conflict occurs because the Nitro Symmetric Stretch (
) lands almost exactly where the Sulfonyl Asymmetric Stretch () resides—typically between . This guide details how to resolve this ambiguity.
Comparative Spectral Atlas
The following data is synthesized from high-purity aromatic standards (e.g., 4-nitrobenzoic acid vs. 4-(methylsulfonyl)benzoic acid).
Table 1: Diagnostic Peak Comparison
Feature
Nitro-Benzoic Acid ()
Sulfonyl-Benzoic Acid ()
Differentiation Strategy
Primary Band 1
(Asymmetric)(Strong, Broad)
(Asymmetric)(Strong, Sharp)
Nitro is distinct. If you see a strong band >, it is likely Nitro.[1][2][3][4][5][6][7][8][9][10] Sulfonyl has no major peak here.
Primary Band 2
(Symmetric)(Strong)
(Symmetric)(Strong, Split)
Sulfonyl is distinct. The region is the "Sulfonyl Window." Nitro is silent here.
Benzoic Acid Interference
Ring Stretch(Medium)
Acid Stretch(Medium)
The acid stretch can obscure the Sulfonyl . Rely on the at for confirmation.
Secondary Indicators
Stretch(Medium/Weak)
Stretch(Weak)
Use only for corroboration; fingerprint region is often crowded.
Critical Note: In sulfonamides (
), the shifts slightly higher (), exacerbating the overlap with Nitro . However, sulfonamides will show distinct stretching at , which nitro compounds lack.
Logical Decision Pathway (Visualization)
This diagram outlines the logic flow for assigning a spectrum containing a benzoic acid derivative with an unknown substituent (Nitro vs. Sulfonyl).
Figure 1: Decision tree for distinguishing Nitro and Sulfonyl groups based on hierarchical peak analysis.
Experimental Protocol: The Self-Validating System
To ensure the "Trustworthiness" of your data, you must use a sample preparation method that minimizes moisture interference (which broadens the benzoic acid
band) and ensures proper crystal lattice orientation.
Method: KBr Pellet Transmission (Gold Standard for Solids)
Why KBr? ATR (Attenuated Total Reflectance) is convenient but can distort relative peak intensities of strong absorbers like sulfonyls due to penetration depth varying with wavelength. For publication-quality comparison, transmission is preferred.
Step-by-Step Workflow:
Desiccation: Dry KBr powder (spectroscopic grade) at
overnight. Store in a desiccator.
Reason: Hygroscopic KBr absorbs water, creating a broad band at
that interferes with the benzoic acid analysis.
Ratio Control: Mix
of sample with of KBr ().
Reason: Higher concentrations lead to "bottoming out" (0% transmission) of the strong Nitro/Sulfonyl peaks, making precise wavenumber determination impossible.
Grinding: Grind in an agate mortar for exactly 2 minutes.
Reason: Particle size must be smaller than the IR wavelength (
) to prevent Christiansen scattering (sloping baseline).
Pressing: Press at 10 tons for 2 minutes under vacuum.
Reason: Vacuum removes trapped air, ensuring a clear, glassy pellet.
Validation:
Check the baseline at
. It should be transmittance.
Check the Benzoic Acid
peak (). If it is split or shifted, you may have formed a salt with the KBr (rare, but possible with strong acids).
Detailed Data Analysis & Interpretation
When analyzing your spectrum, follow this "Subtraction Logic":
Identify the Scaffold First:
Locate the Benzoic Acid markers:
Broad "Hairy"
stretch: .
Sharp
stretch: .
stretch: .
Isolate the Substituent:
Scenario A: The "Twin Towers" (Nitro)
Look for two dominant peaks of roughly equal intensity at
and .
Validation: The
peak should be distinct from the aromatic ring breathing modes (, weaker).
Scenario B: The "High-Low" Split (Sulfonyl)
Look for a strong peak at
and another at .
Validation: The
peak is the "smoking gun." If it is absent, you do not have a sulfonyl group.
Caution: The
sulfonyl peak often merges with the benzoic acid (), creating a very broad, complex band in that region. Do not rely on the region alone.
Visual Workflow of Analysis
Figure 2: Analytical workflow for isolating substituent peaks from the benzoic acid scaffold.
References
NIST Chemistry WebBook. Benzoic acid, 4-nitro- Infrared Spectrum. National Institute of Standards and Technology. [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard Reference for general IR tables).
U.S. National Library of Medicine (PubChem). 4-(Methylsulfonyl)benzoic acid.[Link]
Schreiber, K. C. Infrared Spectra of Sulfones and Related Compounds. Analytical Chemistry, 1949, 21 (10), 1168–1172.[11] [Link]
Experimental Design: A Multi-Faceted Approach to Structural Elucidation
An In-Depth Guide to the Structural Analysis of 2-(methylsulfonyl)-5-nitrobenzoic acid: A Comparative and Predictive Study In the landscape of pharmaceutical development and materials science, a molecule's three-dimensio...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the Structural Analysis of 2-(methylsulfonyl)-5-nitrobenzoic acid: A Comparative and Predictive Study
In the landscape of pharmaceutical development and materials science, a molecule's three-dimensional structure is paramount. It dictates its physical properties, biological activity, and ultimately, its utility. The title compound, 2-(methylsulfonyl)-5-nitrobenzoic acid, presents a fascinating case study in molecular architecture. It incorporates three key functional groups—a carboxylic acid, a nitro group, and a methylsulfonyl group—each with distinct electronic and steric properties. The interplay of these groups, particularly the strong electron-withdrawing nature of the sulfonyl and nitro moieties, is expected to significantly influence its crystal packing and intermolecular interactions.
This guide provides a comprehensive framework for the crystal structure analysis of 2-(methylsulfonyl)-5-nitrobenzoic acid. In the absence of a publicly available crystal structure for this specific molecule, we will establish a robust, best-practice experimental protocol for its characterization. Furthermore, we will conduct a comparative analysis, leveraging known crystal structures of analogous compounds to predict the molecular geometry and supramolecular assembly of the title compound. This predictive approach, grounded in established crystallographic principles, offers valuable insights for researchers in the field.
A thorough characterization of 2-(methylsulfonyl)-5-nitrobenzoic acid requires a combination of techniques. While single-crystal X-ray diffraction (SC-XRD) provides the definitive three-dimensional structure, spectroscopic and thermal analyses are essential for confirming the molecular identity and assessing bulk sample purity and stability.
Synthesis and Crystallization Protocol
The first critical step is the synthesis of high-purity material, followed by the growth of single crystals suitable for diffraction.
Step-by-Step Synthesis & Crystallization:
Synthesis: The compound can be synthesized via the oxidation of 2-(methylthio)-5-nitrobenzoic acid. A common procedure involves dissolving the thioether precursor in a suitable solvent like acetic acid, followed by the slow addition of an oxidizing agent such as hydrogen peroxide or potassium permanganate. The reaction progress should be monitored by Thin Layer Chromatography (TLC).
Purification: Upon reaction completion, the product is typically isolated by filtration and purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture, to achieve high purity (>99%), which is crucial for unambiguous characterization.
Crystal Growth: The key to successful SC-XRD is the growth of well-ordered, single crystals. The technique of slow evaporation is often effective for molecules of this type.
Prepare a saturated solution of the purified compound in a solvent where it has moderate solubility (e.g., acetone, ethyl acetate, or methanol).
Filter the solution through a syringe filter (0.22 µm) into a clean vial.
Cover the vial with a cap pierced with a few small holes to allow for slow evaporation of the solvent over several days at room temperature.
Monitor the vial for the formation of well-defined, transparent crystals.
Characterization Workflow
The following workflow outlines the logical sequence of analysis to ensure comprehensive data is collected.
Caption: Experimental workflow for the complete characterization of 2-(methylsulfonyl)-5-nitrobenzoic acid.
Crystal Selection & Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.
Data Collection: The crystal is placed in a stream of cold nitrogen gas (e.g., 100 K) to minimize thermal motion. X-ray diffraction data are collected using a diffractometer equipped with a modern detector (e.g., a CCD or CMOS detector) and a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å). A full sphere of data is collected by rotating the crystal through a series of frames.
Structure Solution and Refinement: The collected data are processed to yield a set of reflection intensities. The structure is then solved using direct methods and refined by full-matrix least-squares on F². Software packages like SHELXT for solution and SHELXL for refinement are industry standards. All non-hydrogen atoms are refined anisotropically, and hydrogen atoms are placed in calculated positions.
Predicted Structural Features & Comparative Analysis
By examining the crystal structures of closely related molecules, we can make educated predictions about the key structural features of 2-(methylsulfonyl)-5-nitrobenzoic acid. The primary comparators are 5-nitrobenzoic acid and 2-(methylsulfonyl)benzoic acid.
Molecular Geometry
The steric hindrance and electronic effects of the bulky methylsulfonyl group at the ortho position are expected to cause significant torsion. The carboxylic acid group will likely be twisted out of the plane of the benzene ring.
Parameter
Predicted Value for Target
5-Nitrobenzoic Acid
2-(Methylsulfonyl)benzoic Acid
Rationale for Prediction
C-S Bond Length (Å)
~1.77
N/A
1.768(2)
Consistent with known aryl sulfone structures.
S-O Bond Lengths (Å)
~1.44
N/A
1.432(1), 1.435(1)
Typical double bond character in sulfones.
C(ring)-C(acid) Bond (Å)
~1.50
1.489(3)
1.501(2)
Standard sp²-sp² single bond length.
Torsion Angle (C-C-C=O)
~20-30°
8.8(3)°
48.9(2)°
The ortho-sulfonyl group forces the carboxylic acid out of the ring plane, a greater twist than in 5-nitrobenzoic acid.
Supramolecular Assembly: The Hydrogen Bond Network
The most predictable and structurally defining feature of carboxylic acids in the solid state is the formation of centrosymmetric hydrogen-bonded dimers. This motif is observed in the vast majority of benzoic acid derivatives.
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